Dibutyldiethyltin-d18

Core Science & Biosynthesis

Dibutyldiethyltin-d18: A Technical Guide for Researchers

An In-depth Examination of the Chemical Properties, Synthesis, and Analysis of a Key Deuterated Organotin Compound

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyldiethyltin-d18 is the deuterated form of Dibutyldiethylstannane, a tetra-substituted organotin compound. As a stable isotope-labeled compound, it serves as an invaluable internal standard for quantitative analysis of its non-deuterated counterpart in various matrices. This technical guide provides a comprehensive overview of the known chemical properties, theoretical and established analytical methodologies, and potential applications of Dibutyldiethyltin-d18 in research and development.

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C₁₂H₁₀D₁₈Sn	N/A
Molecular Weight	309.17 g/mol	N/A
Appearance	Not specified (likely a colorless liquid or low-melting solid)	N/A
Melting Point	Data not available	N/A
Boiling Point	Data not available	N/A
Solubility	Expected to be soluble in organic solvents such as chloroform, dichloromethane, and DMSO.	N/A

Note: The physical properties of deuterated compounds are generally very similar to their non-deuterated analogues. However, slight differences in properties like boiling point and retention time in chromatography can be expected due to the increased mass.

Synthesis of Deuterated Organotin Compounds

The synthesis of deuterated organotin compounds, including Dibutyldiethyltin-d18, typically involves the reaction of a deuterated Grignard reagent or organolithium reagent with a suitable tin halide precursor. A generalized synthetic workflow is presented below.

Dibutyldiethyltin-d18: A Technical Guide for Researchers

CAS Number: 20525-62-6 (unlabeled)

This technical guide provides an in-depth overview of Dibutyldiethyltin-d18, a deuterated organotin compound. The information is tailored for researchers, scientists, and drug development professionals, focusing on its chemical properties, synthesis, analytical applications, and toxicological profile based on related organotin compounds.

Core Data Presentation

Quantitative data for Dibutyldiethyltin-d18 and its non-deuterated counterpart are summarized below.

Table 1: Physicochemical Properties of Dibutyldiethyltin-d18

Property	Value
Chemical Formula	C₁₂H₁₀D₁₈Sn
Molecular Weight	309.17 g/mol
Appearance	Colourless liquid
Synonyms	Dibutyldiethylstannane-d18, Diethyldibutyltin-d18

Experimental Protocols

General Synthesis of Isotopically Labeled Organotin Compounds

Isotopically labeled organotin compounds are often synthesized for use as internal standards in analytical chemistry to improve the accuracy of mass spectrometry and NMR spectroscopy analyses.[1] The synthesis of tin- or deuterium-labeled organotins can be achieved through several methods. One common approach involves the reaction of an isotopically labeled tin precursor with an appropriate Grignard or organolithium reagent. For deuterium (B1214612) labeling, deuterated alkyl halides can be used as starting materials.

A general procedure for synthesizing a mixed tetraorganotin compound could involve a multi-step process. For instance, starting from an organotin trichloride, sequential additions of different Grignard reagents (e.g., ethylmagnesium bromide and deuterated butylmagnesium bromide) would be performed. Purification is typically achieved through distillation or chromatography.

Analytical Application: Isotope Dilution Mass Spectrometry (IDMS)

Dibutyldiethyltin-d18 is primarily used as an internal standard in isotope dilution analysis for the accurate quantification of organotin compounds in various matrices.

Principle: A known amount of the isotopically labeled standard (Dibutyldiethyltin-d18) is added to the sample containing the analyte of interest (unlabeled Dibutyldiethyltin). The sample is then processed (e.g., extraction, derivatization), and the ratio of the labeled to the unlabeled compound is measured by a mass-sensitive detector, such as a mass spectrometer coupled with gas chromatography (GC-MS). Because the labeled and unlabeled compounds behave almost identically during sample preparation and analysis, any loss of the analyte during these steps is corrected for by the corresponding loss of the internal standard. This allows for highly accurate and precise quantification.

General Workflow:

• Spiking: A precise amount of Dibutyldiethyltin-d18 solution is added to the environmental or biological sample.

• Extraction: The organotin compounds are extracted from the sample matrix using an appropriate solvent system.

• Derivatization: To increase volatility for GC analysis, the extracted organotins are often derivatized (e.g., ethylation or propylation).

• Analysis: The derivatized extract is injected into a GC-MS system.

• Quantification: The concentration of the analyte is calculated based on the measured isotope ratio and the known amount of the added standard.

Toxicological Profile and Signaling Pathways

The toxicological effects of Dibutyldiethyltin-d18 are expected to be similar to other dibutyltin (B87310) compounds. Organotin compounds are known to be potent toxins with various effects on cellular processes.[2]

Induction of Apoptosis via Calcium Disruption and Mitochondrial Stress

Dibutyltin compounds can induce apoptosis (programmed cell death) in various cell types, particularly immune cells like thymocytes.[3] The proposed mechanism involves a cascade of intracellular events.

Caption: Apoptotic signaling pathway induced by dibutyltin.

This process begins with a rapid increase in intracellular calcium concentration, which in turn triggers mitochondrial stress.[3] This leads to the overproduction of reactive oxygen species (ROS) and the release of cytochrome c into the cytosol, culminating in the activation of caspases and the execution of apoptosis.[3]

Disruption of Endocrine Signaling and Adipogenesis

Organotin compounds are recognized as endocrine-disrupting chemicals.[4][5] Dibutyltin compounds have been shown to act as partial agonists for the peroxisome proliferator-activated receptor gamma (PPARγ) and the retinoid X receptor alpha (RXRα).[6]

Caption: Dibutyltin's effect on PPARγ/RXRα signaling and adipogenesis.

The activation of this nuclear receptor heterodimer leads to the induction of adipogenesis (fat cell formation) by upregulating the expression of key adipogenic marker genes.[6] Interestingly, this activation can also lead to the inhibition of pro-inflammatory gene expression.[6]

Modulation of the mTOR Signaling Pathway

Studies on dibutyltin dilaurate (DBTD) have demonstrated its ability to inhibit the mammalian target of rapamycin (B549165) (mTOR) pathway in liver cells.[7] This pathway is a central regulator of cell growth, proliferation, and metabolism.

Caption: Inhibition of the mTOR pathway by dibutyltin dilaurate.

Inhibition of the mTOR pathway by DBTD results in decreased expression of SREBP1C, a key transcription factor for lipogenesis (fat synthesis), and increased expression of PPARα, which promotes lipolysis (fat breakdown).[7] This leads to a net decrease in intracellular triglyceride content.[7]

References

• 1. scbt.com [scbt.com]
• 2. Toxicity of organotin compounds: shared and unshared biochemical targets and mechanisms in animal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Organotins induce apoptosis by disturbance of [Ca(2+)](i) and mitochondrial activity, causing oxidative stress and activation of caspases in rat thymocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Organotins in Neuronal Damage, Brain Function, and Behavior: A Short Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

The Role of Dibutyldiethyltin-d18 in Advanced Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dibutyldiethyltin-d18, a deuterated organotin compound. It covers its molecular properties, potential applications in research and drug development, and relevant biological signaling pathways. This document is intended to serve as a comprehensive resource for professionals requiring detailed technical information.

Core Quantitative Data

The key quantitative difference between Dibutyldiethyltin and its deuterated analog lies in their molecular weights. This distinction is fundamental to its application as an internal standard in mass spectrometry-based analytical methods.

Compound	Molecular Formula	Molecular Weight ( g/mol )
Dibutyldiethyltin	C₁₂H₂₈Sn	291.06[1]
Dibutyldiethyltin-d18	C₁₂H₁₀D₁₈Sn	309.17 [2][3][4]

Applications in Research and Drug Development

The primary application of Dibutyldiethyltin-d18 is as an internal standard for the quantitative analysis of organotin compounds in various matrices. The use of stable isotope-labeled internal standards is a robust analytical technique that corrects for analyte loss during sample preparation and instrumental analysis, thereby enhancing the accuracy and precision of quantitative results.

In the broader context of drug development, deuterium (B1214612) incorporation into drug candidates is an emerging strategy to improve their metabolic profiles. The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to a slower rate of metabolism (the kinetic isotope effect). This can result in a longer drug half-life, reduced formation of toxic metabolites, and an overall improved pharmacokinetic profile. While Dibutyldiethyltin itself is not a therapeutic agent, the principles of its use and the effects of deuteration are highly relevant to modern pharmaceutical research.

Experimental Protocols

Synthesis of Isotopically Labeled Organotin Compounds

A generalized synthetic approach could involve:

• Preparation of Deuterated Grignard Reagents: Reaction of deuterated butyl halide (e.g., d9-butyl bromide) and deuterated ethyl halide (e.g., d5-ethyl bromide) with magnesium to form the corresponding Grignard reagents (d9-C₄H₉MgBr and d5-C₂H₅MgBr).

• Reaction with Tin Tetrachloride: Stoichiometric reaction of the deuterated Grignard reagents with tin tetrachloride (SnCl₄) in an appropriate solvent like anhydrous diethyl ether or tetrahydrofuran. The order and ratio of addition of the two different Grignard reagents would need to be carefully controlled to achieve the desired Dibutyldiethyltin-d18 product.

• Purification: Purification of the resulting Dibutyldiethyltin-d18 from the reaction mixture, likely through distillation or chromatography.

Use as an Internal Standard in GC-MS Analysis

The following is a detailed methodology for the use of Dibutyldiethyltin-d18 as an internal standard for the quantification of organotin compounds in environmental or biological samples by Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation and Extraction:

• A known amount of the sample (e.g., 1 g of sediment or 10 mL of water) is placed in a suitable extraction vessel.

• A precise volume of a standard solution of Dibutyldiethyltin-d18 in a suitable solvent (e.g., hexane) is added to the sample. This is the internal standard spiking step.

• The organotin compounds, including the analyte and the internal standard, are extracted from the sample matrix using an appropriate solvent and extraction technique (e.g., liquid-liquid extraction with hexane (B92381) or solid-phase extraction).

2. Derivatization:

• To increase their volatility for GC analysis, the extracted organotin compounds are derivatized. A common method is ethylation using sodium tetraethylborate (NaBEt₄).

• The extract is treated with a solution of NaBEt₄, which converts the ionic organotin species into their more volatile ethylated derivatives.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Injection Port: Splitless mode, with a temperature of 250°C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: An initial temperature of 50°C, held for 2 minutes, then ramped to 280°C at a rate of 10°C/min, and held for 5 minutes.

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

  • Ions to Monitor: Specific ions characteristic of the derivatized analyte and the internal standard (Dibutyldiethyltin-d18) are monitored. The exact m/z values will depend on the fragmentation pattern of the ethylated derivatives.

4. Quantification:

• The concentration of the analyte in the original sample is determined by comparing the peak area of the characteristic ion of the analyte to the peak area of the characteristic ion of the internal standard (Dibutyldiethyltin-d18).

• A calibration curve is constructed using standards containing known concentrations of the analyte and a constant concentration of the internal standard.

Signaling Pathways and Biological Interactions

While direct studies on the signaling pathways affected by Dibutyldiethyltin are limited, research on the closely related compound Dibutyltin (B87310) (DBT) provides valuable insights. DBT has been shown to impact immune functions by modulating the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and JAK/STAT (Janus kinase/Signal Transducer and Activator of Transcription) signaling pathways.[5]

These pathways are crucial in regulating inflammatory responses, cell proliferation, and immune cell differentiation. The interaction of organotin compounds with these pathways can lead to immunotoxicity. It is plausible that Dibutyldiethyltin exerts similar effects, and Dibutyldiethyltin-d18 could be a valuable tool in metabolic and toxicological studies to further elucidate these mechanisms.

Visualizations

Caption: Experimental workflow for the use of Dibutyldiethyltin-d18 as an internal standard.

Caption: Postulated interaction of organotins with the NF-κB and JAK/STAT signaling pathways.

References

• 1. Synthesis and application of isotopically labelled dibutyltin for isotope dilution analysis using gas chromatography-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 2. Dibutyltin depressed immune functions via NF-κB, and JAK/STAT signaling pathways in zebrafish (Danio rerio) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. www2.gov.bc.ca [www2.gov.bc.ca]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemguide.co.uk [chemguide.co.uk]

Technical Guide: Synthesis and Purity of Dibutyldiethyltin-d18

This technical guide provides an in-depth overview of the synthesis and purity assessment of Dibutyldiethyltin-d18, a deuterated organotin compound. The information is intended for researchers, scientists, and professionals in drug development and related fields who require a stable isotope-labeled internal standard for analytical applications.

Introduction

Dibutyldiethyltin-d18 is the isotopically labeled analog of dibutyldiethyltin, with all 18 hydrogen atoms on the two ethyl groups replaced by deuterium (B1214612). This labeling makes it an ideal internal standard for quantification of dibutyldiethyltin in various matrices using mass spectrometry-based techniques. Organotin compounds, in general, have been utilized as pesticides, fungicides, and plastic additives. The availability of deuterated standards is crucial for accurate environmental and biological monitoring of these compounds.

Synthesis of Dibutyldiethyltin-d18

Proposed Synthetic Pathway

The most logical approach for the synthesis of Dibutyldiethyltin-d18 is the reaction of ethyl-d5-magnesium bromide with dibutyltin (B87310) dichloride. This reaction is a nucleophilic substitution where the deuterated ethyl group from the Grignard reagent displaces the chloride ions on the tin atom.

Reaction Scheme:

Experimental Protocol

The following is a detailed, generalized experimental protocol based on standard procedures for Grignard reactions and organotin synthesis.[4][5][6]

Materials and Reagents:

• Bromoethane-d5 (B31941) (CD3CD2Br)

• Magnesium turnings

• Dibutyltin dichloride ((C4H9)2SnCl2)

• Anhydrous diethyl ether

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, reflux condenser)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

Step 1: Preparation of Ethyl-d5-magnesium bromide (Grignard Reagent)

• All glassware must be thoroughly dried in an oven and assembled under an inert atmosphere of nitrogen or argon.

• Place magnesium turnings in the three-neck flask equipped with a dropping funnel, a reflux condenser, and a magnetic stirrer.

• Add a small volume of anhydrous diethyl ether to just cover the magnesium turnings.

• Dissolve bromoethane-d5 in anhydrous diethyl ether in the dropping funnel.

• Add a small amount of the bromoethane-d5 solution to the magnesium. The reaction may need to be initiated by gentle warming or the addition of a small crystal of iodine.

• Once the reaction has started (indicated by bubbling and a cloudy appearance), add the remaining bromoethane-d5 solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue stirring and refluxing the mixture for an additional 30-60 minutes to ensure complete reaction. The resulting solution is ethyl-d5-magnesium bromide.

Step 2: Synthesis of Dibutyldiethyltin-d18

• Dissolve dibutyltin dichloride in anhydrous diethyl ether or THF in a separate flask under an inert atmosphere.

• Cool the solution of dibutyltin dichloride in an ice bath.

• Slowly add the freshly prepared ethyl-d5-magnesium bromide solution to the cooled dibutyltin dichloride solution via a cannula or dropping funnel with vigorous stirring. An exothermic reaction will occur.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 1-2 hours to drive the reaction to completion.

Step 3: Work-up and Purification

• Cool the reaction mixture in an ice bath.

• Slowly and carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride to decompose any unreacted Grignard reagent.

• Transfer the mixture to a separatory funnel.

• Separate the organic layer. Extract the aqueous layer with diethyl ether (2-3 times).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent and concentrate the solution under reduced pressure to remove the solvent.

• The crude product can be purified by vacuum distillation or column chromatography to yield pure Dibutyldiethyltin-d18.

Synthesis Workflow Diagram

Caption: Proposed workflow for the synthesis of Dibutyldiethyltin-d18.

Purity Analysis

Ensuring the chemical and isotopic purity of Dibutyldiethyltin-d18 is critical for its use as an internal standard. A combination of chromatographic and spectroscopic techniques is employed for this purpose.

Chemical Purity Assessment

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for assessing the chemical purity of volatile organotin compounds.[7][8][9][10][11]

Table 1: Generalized GC-MS Parameters for Organotin Analysis

Parameter	Value/Condition
Gas Chromatograph
Column	TraceGOLD TG-5MS (or equivalent 5% phenyl column)
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium
Flow Rate	1.0 - 1.5 mL/min
Injection Mode	Splitless or Programmed Temperature Vaporization (PTV)
Injector Temperature	250 - 280 °C
Oven Program	Initial: 50-80°C, hold 1-2 min; Ramp: 10-20°C/min to 280-300°C, hold 5-10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer	Quadrupole or Triple Quadrupole
Scan Mode	Full Scan (for identification) and/or Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) (for quantification and enhanced sensitivity)
Mass Range	m/z 50-500

Sample Preparation for GC-MS:

For analysis, the sample is typically diluted in a suitable organic solvent like hexane (B92381) or isooctane. Derivatization is often not necessary for tetraalkyltin compounds but may be employed for other organotin species if they are present as impurities.

Isotopic Purity Determination

The isotopic purity, specifically the deuterium enrichment, is a critical parameter. High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary techniques for this determination.[12][13][14]

3.2.1. High-Resolution Mass Spectrometry (HRMS)

HRMS can distinguish between the different isotopologues of Dibutyldiethyltin-d18 and its non-deuterated and partially deuterated counterparts due to the mass difference between hydrogen (1.0078 u) and deuterium (2.0141 u).[12][13][14]

Table 2: Theoretical Masses of Dibutyldiethyltin Isotopologues

Isotopologue	Formula	Exact Mass (monoisotopic)
Dibutyldiethyltin (d0)	C12H28Sn	292.1260
Dibutyldiethyltin-d18	C12H10D18Sn	309.2389

By analyzing the mass spectrum and the relative intensities of the peaks corresponding to the different isotopologues, the isotopic enrichment can be accurately calculated.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is another essential tool for determining isotopic purity.

• ¹H NMR: In a highly deuterated compound like Dibutyldiethyltin-d18, the proton signals from the ethyl groups should be virtually absent. The presence of any residual proton signals in the ethyl region would indicate incomplete deuteration.

• ²H (Deuterium) NMR: This technique directly observes the deuterium nuclei. The spectrum will show signals corresponding to the deuterium atoms in the ethyl groups, confirming their presence and providing information about their chemical environment. Quantitative ²H NMR can be used to determine the degree of deuteration.

• ¹³C NMR: The carbon signals of the deuterated ethyl groups will appear as multiplets due to coupling with deuterium (a spin-1 nucleus). This provides further structural confirmation.

• ¹¹⁹Sn NMR: The chemical shift of the tin nucleus can confirm the overall structure of the organotin compound.[15]

Purity Analysis Workflow

References

• 1. Ethylmagnesium bromide - Wikipedia [en.wikipedia.org]
• 2. Preparation of ethyl magnesium bromide for regiospecific analysis of triacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. brainly.in [brainly.in]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Ethylmagnesium bromide synthesis - chemicalbook [chemicalbook.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. A simple, low cost GC/MS method for the sub-nanogram per litre measurement of organotins in coastal water - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 10. agilent.com [agilent.com]
• 11. Microbes a Tool for the Remediation of Organotin Pollution Determined by Static Headspace Gas Chromatography-Mass Spectrometry [mdpi.com]
• 12. almacgroup.com [almacgroup.com]
• 13. researchgate.net [researchgate.net]
• 14. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. research-portal.uu.nl [research-portal.uu.nl]

The Gold Standard in Organotin Analysis: A Technical Guide to Deuterated Internal Standards

A deep dive into the use of isotopically labeled compounds for precise and accurate quantification of organotin contaminants.

Introduction: The accurate quantification of organotin compounds, a class of persistent and toxic environmental pollutants, is a critical task for researchers, scientists, and drug development professionals. Due to their widespread use as biocides, catalysts, and stabilizers, organotins can be found in various matrices, from environmental samples like water and sediment to biological tissues. The complexity of these matrices and the low concentration of the analytes necessitate highly sensitive and robust analytical methods. Isotope dilution mass spectrometry (IDMS), utilizing deuterated internal standards, has emerged as the gold standard for achieving the highest levels of accuracy and precision in these analyses.

While a variety of deuterated organotin compounds are commercially available, such as Dibutyldiethyltin-d18, the scientific literature extensively documents the application of others, like Tributyltin-d27, providing a wealth of method validation data and established protocols. This guide will, therefore, focus on the principles and practical application of deuterated internal standards in organotin analysis, using the well-established Tributyltin-d27 as a primary example to illustrate the workflow, data, and best practices.

The Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample at the beginning of the analytical process. This "isotope spike" serves as a reference to correct for analyte losses during sample preparation and for variations in instrument response. The native (unlabeled) analyte and the labeled internal standard are assumed to behave identically during extraction, derivatization, and chromatographic separation. However, they are distinguishable by their mass-to-charge ratio (m/z) in the mass spectrometer. By measuring the ratio of the signal from the native analyte to that of the isotopically labeled internal standard, a precise and accurate concentration of the analyte in the original sample can be determined.

An In-depth Technical Guide to Dibutyldiethyltin-d18

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyldiethyltin-d18 is a deuterated analogue of dibutyldiethyltin, an organotin compound. Organotin compounds are characterized by the presence of at least one tin-carbon bond. Dibutyldiethyltin-d18 is specifically designed for use as an internal standard in quantitative bioanalytical studies.[1][2][3] The incorporation of 18 deuterium (B1214612) atoms on the butyl groups provides a distinct mass shift, allowing for its differentiation from the non-labeled analyte in mass spectrometry, while maintaining nearly identical chemical and physical properties.[3][4] This characteristic is crucial for correcting variations during sample preparation and analysis, thereby enhancing the accuracy and precision of quantitative methods.[1][5] This guide provides a comprehensive overview of its structure, properties, synthesis, analytical characterization, and applications, with a focus on its role in drug development and toxicology research.

Chemical Structure and Properties

Dibutyldiethyltin-d18 is a tetraorganotin compound with two ethyl groups and two perdeuterated butyl groups covalently bonded to a central tin atom.

• Chemical Formula: C₁₂H₁₀D₁₈Sn

• Molecular Weight: 309.17 g/mol

• Appearance: Typically a colorless oil.

• Solubility: Soluble in organic solvents.

The structure of Dibutyldiethyltin-d18 is depicted below:

Caption: Chemical structure of Dibutyldiethyltin-d18.

Synthesis

The synthesis of isotopically labeled organotin compounds can be achieved through various established organometallic reactions.[6][7][8] A common approach involves the use of Grignard reagents with a deuterated alkyl source. A plausible synthetic route for Dibutyldiethyltin-d18 is outlined below.

Caption: Plausible synthetic pathway for Dibutyldiethyltin-d18.

This process would involve the reaction of a suitable starting material, such as dibutyldichlorotin, with a deuterated Grignard reagent, followed by further reactions to introduce the ethyl groups.[8][9] Purification is typically achieved by distillation or chromatography.

Analytical Characterization

Mass Spectrometry (MS)

Mass spectrometry is a primary technique for the analysis of Dibutyldiethyltin-d18, especially when used as an internal standard.[10][11] Due to the presence of multiple tin isotopes, the mass spectra of organotin compounds exhibit characteristic isotopic patterns. In tandem MS (MS/MS), specific fragmentation patterns are monitored.

Parameter	Description
Ionization Mode	Electrospray Ionization (ESI) or Electron Ionization (EI) after derivatization for GC-MS.[10][12]
Parent Ion (M+H)⁺	m/z ~309 (reflecting the deuteration)
Major Fragments	Loss of butyl-d9 group (-C₄D₉), loss of ethyl group (-C₂H₅)

Table 1: Mass Spectrometric Parameters for Dibutyldiethyltin-d18.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the structure of Dibutyldiethyltin-d18 and verifying the position and extent of deuterium incorporation.[13][14][15]

Nucleus	Expected Chemical Shift (δ) Range (ppm)	Key Features
¹H NMR	0.8 - 1.6	Signals corresponding to the ethyl groups. Absence of signals for butyl protons confirms deuteration.
¹³C NMR	10 - 30	Signals for the ethyl and butyl carbons. C-D couplings may be observed.
¹¹⁹Sn NMR	-20 to +20	A single resonance, with chemical shift dependent on the solvent and coordination number.[15][16]

Table 2: Expected NMR Data for Dibutyldiethyltin-d18.

Application in Quantitative Bioanalysis

The primary application of Dibutyldiethyltin-d18 is as an internal standard for the quantification of the parent compound, dibutyldiethyltin, or other related organotins in complex matrices such as plasma, urine, or tissue homogenates.[1][2]

Caption: Workflow for using Dibutyldiethyltin-d18 as an internal standard.

The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry as it effectively compensates for variability in extraction recovery, matrix effects (ion suppression or enhancement), and instrument response.[3][4][5]

Toxicology and Metabolism of Dibutyldiethyltin

While Dibutyldiethyltin-d18 is used in analytical applications, the toxicological properties of its non-deuterated counterpart are of significant interest in drug development and environmental science. Dibutyltin (B87310) (DBT) compounds are known to be toxic, with effects on the immune system, liver, and nervous system.[17][18][19]

In vitro studies on neuroblastoma cells have shown that DBT can induce cytotoxicity at low micromolar concentrations.[17][18] The mechanisms of toxicity are thought to involve the induction of oxidative stress, mitochondrial membrane potential changes, and ultimately apoptosis.[17][19]

Caption: Simplified proposed toxicity pathway for Dibutyltin.

Metabolically, organotin compounds can undergo dealkylation in the liver.[20] The specific metabolic fate of dibutyldiethyltin would likely involve the sequential removal of the ethyl and butyl groups.

Experimental Protocols

Protocol 1: Quantification of Dibutyldiethyltin in Plasma by LC-MS/MS

This protocol describes a general method for the quantification of dibutyldiethyltin in a plasma matrix using Dibutyldiethyltin-d18 as an internal standard.

• Preparation of Standards and Internal Standard Stock Solutions:

  • Prepare a 1 mg/mL stock solution of dibutyldiethyltin (analyte) in methanol.

  • Prepare a 1 mg/mL stock solution of Dibutyldiethyltin-d18 (internal standard, IS) in methanol.

  • Serially dilute the analyte stock solution to prepare calibration standards.

  • Prepare a working IS solution at an appropriate concentration (e.g., 100 ng/mL) in methanol.

• Sample Preparation (Protein Precipitation): [4]

  • To 100 µL of plasma sample, calibration standard, or quality control sample in a microcentrifuge tube, add 20 µL of the working IS solution.

  • Vortex for 10 seconds.

  • Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • LC System: A standard HPLC or UPLC system.

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Ionization: Positive Electrospray Ionization (ESI+).

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for both the analyte and the IS.

Protocol 2: In Vitro Cytotoxicity Assay

This protocol outlines a method to assess the cytotoxicity of dibutyldiethyltin using a human cell line (e.g., neuroblastoma cells) and a cell viability reagent.[17][18]

• Cell Culture:

  • Culture human neuroblastoma cells (e.g., SH-SY5Y) in appropriate media and conditions (e.g., 37°C, 5% CO₂).

• Assay Procedure:

  • Seed cells in a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere overnight.

  • Prepare serial dilutions of dibutyldiethyltin in cell culture medium.

  • Remove the old medium and add 100 µL of the medium containing different concentrations of the test compound to the wells. Include a vehicle control (e.g., DMSO) and a positive control.

  • Incubate the plate for 24 or 48 hours.

  • Add a cell viability reagent (e.g., MTT, PrestoBlue) according to the manufacturer's instructions.

  • Incubate for the recommended time.

  • Measure the absorbance or fluorescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration.

  • Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. texilajournal.com [texilajournal.com]
• 5. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 6. researchgate.net [researchgate.net]
• 7. publisher.uthm.edu.my [publisher.uthm.edu.my]
• 8. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 9. Organotin chemistry - Wikipedia [en.wikipedia.org]
• 10. sciex.jp [sciex.jp]
• 11. Organotin compounds [sciex.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. research-portal.uu.nl [research-portal.uu.nl]
• 14. NMR Periodic Table: Tin NMR [imserc.northwestern.edu]
• 15. (Sn) Tin NMR [chem.ch.huji.ac.il]
• 16. researchgate.net [researchgate.net]
• 17. In vitro approaches to evaluate toxicity induced by organotin compounds tributyltin (TBT), dibutyltin (DBT), and monobutyltin (MBT) in neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. A plastic stabilizer dibutyltin dilaurate induces subchronic neurotoxicity in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 20. bioivt.com [bioivt.com]

An In-depth Technical Guide to the Isotopic Labeling of Organotin Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles, methodologies, and applications of isotopic labeling for organotin compounds. Organotin compounds (OTCs) are a class of organometallic chemicals with at least one tin-carbon bond.[1][2] Their extensive use as PVC stabilizers, catalysts, and biocides has led to their presence in the environment, necessitating advanced analytical techniques for their study.[2][3][4] Isotopic labeling is a powerful tool used to trace the environmental fate, metabolism, and for precise quantification of these compounds.[3][5]

Core Concepts of Isotopic Labeling

Isotopic labeling is a technique that involves replacing one or more atoms in a molecule with their isotope(s).[5] This allows the "labeled" compound to be tracked through a chemical reaction or biological system without significantly altering its chemical behavior.[5] For organotin compounds, labeling is typically achieved by synthesizing the molecule using an enriched stable isotope of tin. Tin is particularly well-suited for this due to its high number of stable isotopes.[2][6]

The primary application of isotopically labeled organotins is in Isotope Dilution Mass Spectrometry (IDMS) , a highly accurate method for quantification.[7][8][9] IDMS is considered a primary ratio method of the highest metrological quality.[7] This technique involves adding a known amount of an isotopically enriched standard (the "spike") to a sample. The altered isotopic ratio of the analyte is then measured by mass spectrometry, allowing for precise calculation of the original concentration of the unlabeled compound.[9][10] This method effectively corrects for sample loss during preparation and analysis.[9]

Table 1: Key Stable Isotopes of Tin for Labeling Studies

Isotope	Natural Abundance (%)	Common Use in Labeling
¹¹⁷Sn	7.68	Spike for IDMS, tracer studies[10]
¹¹⁸Sn	24.22	Spike for IDMS[11][12]
¹¹⁹Sn	8.59	Spike for IDMS, NMR studies[11][13]
¹²⁰Sn	32.58	Most abundant natural isotope, often used as a reference

Natural abundance data sourced from IUPAC.

Synthesis of Isotopically Labeled Organotin Compounds

The synthesis of isotopically labeled organotin compounds is a critical first step, as these compounds are often not commercially available.[3] Syntheses are typically performed on a micro-scale due to the high cost of enriched metallic tin.[3] General synthetic routes include the reaction of a Grignard reagent with tin halides or redistribution reactions (Kocheshkov comproportionation).[1]

A common approach starts with enriched metallic tin, which is converted to an isotopically labeled tin halide. This intermediate is then reacted with an alkylating agent, such as a Grignard reagent or an organolithium compound, to form the desired tetraorganotin species. Subsequent reactions can then be used to produce the corresponding tri- or di-organotin halides.[1][3][10]

Caption: Workflow for the micro-scale synthesis of ¹¹⁷Sn-enriched TBTCl.

This protocol is adapted from a method developed for the synthesis of ¹¹⁷Sn-enriched TBTCl starting from 10 mg of metallic tin.[3][14]

Materials:

• ¹¹⁷Sn-enriched metallic tin plate or powder (10 mg)

• Bromine (Br₂)

• Butyllithium (B86547) (BuLi) solution (2.5 mol L⁻¹)

• Concentrated Hydrochloric Acid (HCl)

• Hexane (B92381)

• Deionized water

• Argon atmosphere

• Ice bath

Procedure:

• Bromination: Place 10 mg of ¹¹⁷Sn-enriched metallic tin into a reaction vessel. Under an argon atmosphere, add a solution of bromine and stir the mixture on an ice bath for 30 minutes to form ¹¹⁷Sn-tetrabromide.[14]

• Butylation: Slowly add 0.50 mL of a 2.5 mol L⁻¹ butyllithium solution to the reaction mixture under argon. Continue to stir the mixture on the ice bath for one hour to form ¹¹⁷Sn-tetrabutyltin (TeBT).[3][14]

• Cleanup: Slowly add 1 mL of water to the reaction mixture to quench any unreacted butyllithium. Add 4 mL of hexane to extract the TeBT into the organic phase. Separate the organic layer.[14]

• Conversion to TBTCl: Add concentrated HCl to the hexane solution containing the TeBT. Heat the mixture at 50°C for approximately 4 hours to facilitate the conversion of TeBT to tributyltin chloride (TBTCl).[14]

• Purification and Quantification: The final product is purified and its concentration is determined using reverse isotope dilution GC-ICP-MS.[3] The purity and structure are confirmed by NMR and GC-ICP-MS analysis.[3]

Table 2: Synthesis Yield and Purity for ¹¹⁷Sn-TBTCl

Parameter	Result	Reference
Starting Material	10 mg of ¹¹⁷Sn-enriched metal	[3]
Synthesis Yield	~60%	[3]
Purity of TBT	>97%	[3]
Main Impurity	Dibutyltin (DBT) (~3%)	[3][15]

Analytical Methodologies

The analysis of isotopically labeled organotin compounds relies on coupling high-resolution chromatographic separation with highly sensitive elemental mass spectrometry.

Gas Chromatography-Inductively Coupled Plasma-Mass Spectrometry (GC-ICP-MS): This is a powerful and widely used technique for organotin speciation.[3][11] It offers excellent separation efficiency. However, a key requirement for GC analysis is a derivatization step to convert the polar organotin halides into more volatile and thermally stable species, typically through ethylation with sodium tetraethylborate (NaBEt₄) or Grignard reactions.[10][11]

High-Performance Liquid Chromatography-ICP-MS (HPLC-ICP-MS): This method serves as a viable alternative to GC-ICP-MS, with the primary advantage of not requiring a derivatization step.[7][16][17] This simplifies sample preparation. The separation is typically achieved using reversed-phase or ion-exchange chromatography.[7][17]

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is crucial for the structural characterization of the synthesized labeled compounds.[3][10] ¹H, ¹³C, and ¹¹⁹Sn NMR are used to confirm the structure and purity of the synthesized standards.[13][18][19] High-resolution NMR can also be used for precise isotopic analysis, providing an alternative to mass spectrometry in some cases.[18]

References

• 1. Organotin chemistry - Wikipedia [en.wikipedia.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. The micro-scale synthesis of (117)Sn-enriched tributyltin chloride and its characterization by GC-ICP-MS and NMR techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. publisher.uthm.edu.my [publisher.uthm.edu.my]
• 5. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 6. api.pageplace.de [api.pageplace.de]
• 7. Speciation and quantification of organotin compounds in sediment and drinking water by isotope dilution liquid chromatography-inductively coupled plas ... - Analytical Methods (RSC Publishing) DOI:10.1039/C5AY00555H [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Determination of butyltin compounds in environmental samples by isotope-dilution GC-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. agilent.com [agilent.com]
• 17. Development of a Liquid Chromatographic Method for Quantifying 11 Organotin Compounds in Workplace Air Samples using HPLC-ICP-MS | EVISA's News [speciation.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

The Gold Standard of Quantification: An In-depth Technical Guide to Stable Isotope Dilution Analysis

For Researchers, Scientists, and Drug Development Professionals

Stable Isotope Dilution Analysis (SIDA) stands as a pinnacle of analytical chemistry, offering unparalleled accuracy and precision in the quantification of molecules within complex biological matrices. This technique, particularly when coupled with mass spectrometry, has become an indispensable tool in fields ranging from drug development and clinical diagnostics to proteomics and metabolomics. This technical guide provides a comprehensive overview of the core principles of SIDA, detailed experimental methodologies, and its application in modern scientific research.

Core Principles of Stable Isotope Dilution Analysis

Stable Isotope Dilution Analysis is a quantitative technique that relies on the use of an isotopically labeled version of the analyte of interest as an internal standard (IS).[1] This internal standard is chemically identical to the analyte but possesses a different mass due to the incorporation of stable (non-radioactive) isotopes, such as deuterium (B1214612) (²H), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N).[1][2]

The fundamental principle of SIDA lies in the addition of a known amount of the isotopically labeled internal standard to a sample containing an unknown quantity of the native analyte.[1][3] Because the analyte and the internal standard exhibit virtually identical chemical and physical properties, they behave in the same manner during sample preparation, extraction, chromatography, and ionization in the mass spectrometer.[2] Consequently, any loss of analyte during the analytical process is mirrored by a proportional loss of the internal standard.

Quantification is achieved by measuring the ratio of the signal intensity of the native analyte to that of the isotopically labeled internal standard using a mass spectrometer.[2] This ratio is then used to determine the concentration of the analyte in the original sample by referencing a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.[1] This approach effectively corrects for variations in sample recovery and matrix effects, which are common sources of error in other analytical methods, leading to highly accurate and reproducible results.[2]

Experimental Workflow and Logical Relationships

The logical progression of a typical Stable Isotope Dilution Analysis experiment is depicted in the following workflow diagram. This process ensures that the internal standard is introduced early to account for variability throughout the entire analytical procedure.

References

• 1. diva-portal.org [diva-portal.org]
• 2. Quantitation of Tacrolimus in Human Whole Blood Samples Using the MITRA Microsampling Device - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]

An In-Depth Technical Guide to the Fundamentals of Organotin Compound Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental principles and methodologies for the analysis of organotin compounds. These organometallic chemicals, characterized by at least one tin-carbon bond, have seen widespread industrial use as PVC stabilizers, catalysts, and biocides, leading to their persistence in various environmental matrices.[1][2] Due to their documented toxicity, including endocrine-disrupting and immunotoxic effects, sensitive and reliable analytical methods are crucial for monitoring their presence and understanding their impact.[3][4]

Core Principles of Organotin Compound Analysis

The analysis of organotin compounds typically involves a multi-step workflow that includes sample preparation, chromatographic separation, and detection. The choice of methodology is highly dependent on the sample matrix, the specific organotin species of interest, and the required sensitivity. The two primary analytical platforms are Gas Chromatography (GC) and Liquid Chromatography (LC), often coupled with Mass Spectrometry (MS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for sensitive and selective detection.[5][6]

A critical consideration for GC-based methods is the derivatization of polar organotin compounds to increase their volatility for analysis.[7][8] In contrast, LC methods can often analyze these compounds without derivatization, simplifying sample preparation.[5][6]

Experimental Protocols and Methodologies

A generalized workflow for the analysis of organotin compounds is presented below. Specific protocols for different sample matrices are detailed in the subsequent sections.

A generalized workflow for the analysis of organotin compounds.

Sample Preparation

The initial step in organotin analysis is the extraction of the target compounds from the sample matrix. The chosen extraction method depends on the nature of the sample.

• Water Samples: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are commonly employed. For LLE, an organic solvent such as hexane (B92381) or toluene (B28343) is used to extract the organotins. SPE offers the advantage of pre-concentration and sample clean-up.

• Sediment and Soil Samples: Extraction is typically performed using an acidic solvent mixture, such as methanol/acetic acid or methanol/hydrochloric acid, often assisted by sonication or microwave extraction.

• Biological Tissues: Homogenized tissues are often extracted with an organic solvent, sometimes after enzymatic or alkaline digestion to break down the tissue matrix.

Derivatization for Gas Chromatography

For GC analysis, polar mono-, di-, and trisubstituted organotin compounds require derivatization to form more volatile and thermally stable tetra-substituted analogues. Common derivatization techniques include:

• Ethylation: Using sodium tetraethylborate (NaBEt₄) is a widely used method.[9]

• Alkylation with Grignard Reagents: Reagents like propylmagnesium bromide or pentylmagnesium bromide are also effective.[10]

• Hydride Generation: Using sodium borohydride (B1222165) (NaBH₄) to form volatile organotin hydrides.

Detailed Protocol for Ethylation of Water Samples:

• To a 400 mL water sample, add an appropriate internal standard (e.g., tripropyltin).[11]

• Adjust the pH to ~5 using an acetate (B1210297) buffer.[11]

• Add a 2% (w/v) solution of sodium tetraethylborate (NaBEt₄) in 0.1 M NaOH to initiate ethylation.[11]

• Extract the derivatized organotins with an organic solvent like pentane (B18724) by shaking for at least 10 minutes.[11]

• Separate the organic layer and concentrate it to a final volume of 400 µL before GC injection.[11]

Chromatographic Separation and Detection

Gas Chromatography (GC): GC offers high-resolution separation of derivatized organotin compounds. A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane, is typically used. Detection can be achieved using various detectors:

• Mass Spectrometry (MS): Provides high selectivity and sensitivity, allowing for the identification and quantification of individual organotin species.[12]

• Pulsed Flame Photometric Detector (PFPD): Offers good sensitivity and selectivity for tin compounds.[1]

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): A highly sensitive and element-specific detector.[13]

Liquid Chromatography (LC): LC, particularly High-Performance Liquid Chromatography (HPLC), is advantageous as it often does not require derivatization, thus simplifying sample preparation.[5][6] Reversed-phase or ion-exchange chromatography are common separation modes.

• Mass Spectrometry (MS/MS): Tandem mass spectrometry provides excellent selectivity and sensitivity for the analysis of organotins in complex matrices.[2]

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): Coupling HPLC with ICP-MS is a powerful technique for organotin speciation analysis, offering very low detection limits.[14][15]

Quantitative Data Summary

The following tables summarize key quantitative data from various analytical methods for organotin compounds.

Table 1: Detection Limits of Various Analytical Techniques

Analytical Technique	Organotin Compound(s)	Matrix	Detection Limit	Reference
GC-MS/MS	Tributyltin (TBT)	Water	0.05 ng/L	[11]
GC-MS	Various	Water	0.26 - 0.84 pg of Sn	[10]
LC-ICP-MS	Butyltins	-	1.8 - 2.5 pg Sn	[15]
HPLC-ICP-MS	11 OTCs	Air	0.14 - 0.57 µg Sn/L	[16]
GC-PFPD	Various	-	ppb levels	[1]

Table 2: Recovery Rates for Organotin Analysis in Different Matrices

Matrix	Organotin Compound(s)	Analytical Method	Recovery (%)	Reference
Beverages	17 OTCs	GC-MS/MS	70.0 - 120.0	[17]
Water	Various	GC-MS	71 - 109 (calibrated)	[10]
Coastal Water	TBT, TPhT	GC-MS	>97	[12]
PVC Products	9 OTCs	GC-MS	49.1 - 118.1

Signaling Pathways Disrupted by Organotin Compounds

Organotin compounds are known endocrine disruptors that can interfere with various signaling pathways. A primary target is the peroxisome proliferator-activated receptor gamma (PPARγ) and retinoid X receptor (RXR) signaling pathway, which plays a crucial role in adipogenesis (fat cell development).[1][11]

Activation of the PPARγ/RXR signaling pathway by organotin compounds.

Tributyltin (TBT) and other organotins can also induce apoptosis (programmed cell death) through pathways involving the endoplasmic reticulum and mitochondria.

Induction of apoptosis by tributyltin via ER and mitochondrial pathways.

Conclusion

The analysis of organotin compounds is a complex but essential task for environmental monitoring and toxicological research. The choice of analytical methodology, from sample preparation to detection, must be carefully considered to achieve the desired sensitivity and selectivity. Gas chromatography and liquid chromatography, particularly when coupled with mass spectrometry or inductively coupled plasma mass spectrometry, provide robust and reliable platforms for the speciation and quantification of these compounds. Understanding the signaling pathways disrupted by organotins is also critical for assessing their biological impact and potential risks to human and environmental health. This guide provides a foundational understanding for researchers, scientists, and drug development professionals engaged in the study of these significant environmental contaminants.

References

• 1. Organotin compounds promote adipocyte differentiation as agonists of the peroxisome proliferator-activated receptor gamma/retinoid X receptor pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Endocrine disruption induced by organotin compounds; organotins function as a powerful agonist for nuclear receptors rather than an aromatase inhibitor [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. Structure-dependent activation of peroxisome proliferator-activated receptor (PPAR) gamma by organotin compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Toxicity of organotin compounds: shared and unshared biochemical targets and mechanisms in animal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cellular and molecular effects of trimethyltin and triethyltin: relevance to organotin neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Organotins induce apoptosis by disturbance of [Ca(2+)](i) and mitochondrial activity, causing oxidative stress and activation of caspases in rat thymocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Endocrine-disrupting organotin compounds are potent inducers of adipogenesis in vertebrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. scispace.com [scispace.com]
• 14. Activation of RXR-PPAR heterodimers by organotin environmental endocrine disruptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Tributyltin induces apoptotic signaling in hepatocytes through pathways involving the endoplasmic reticulum and mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Organotin compounds cause structure-dependent induction of progesterone in human choriocarcinoma Jar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Analysis of Dibutyldiethyltin in Food Contact Materials using Dibutyldiethyltin-d18 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Organotin compounds are a class of organometallic chemicals used as stabilizers in plastic food packaging, such as polyvinyl chloride (PVC), to prevent thermal degradation during processing. However, their potential toxicity and ability to migrate from packaging into foodstuffs raise significant food safety concerns. Regulatory bodies in the European Union and the United States have established strict migration limits for certain organotin compounds in food contact materials (FCMs).[1] Dibutyldiethyltin is one such organotin compound that requires sensitive and accurate quantification to ensure consumer safety.

Isotope dilution mass spectrometry (IDMS) is a highly accurate analytical technique for quantifying trace-level contaminants.[2][3][4][5][6] This method involves the addition of a known amount of a stable isotope-labeled analog of the target analyte, known as an internal standard, to the sample at the beginning of the analytical process.[7][8][9] Dibutyldiethyltin-d18, a deuterated form of dibutyldiethyltin, is an ideal internal standard for this purpose.[10][11] Because it is chemically identical to the analyte, it co-behaves through extraction, cleanup, and derivatization steps, effectively compensating for any analyte loss and matrix effects.[12] Its different mass allows for separate detection and quantification by mass spectrometry, leading to highly accurate and precise results.

These application notes provide a detailed protocol for the determination of dibutyldiethyltin in food contact materials using Dibutyldiethyltin-d18 as an internal standard, with analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocols

Migration Testing from Food Contact Material

This protocol simulates the transfer of dibutyldiethyltin from the food contact material into different types of food.

Materials:

• Food Contact Material (FCM) sample

• Food Simulants (as per EU Regulation No 10/2011):[13]

  • Simulant A: 10% ethanol (B145695) (v/v) for aqueous foods

  • Simulant B: 3% acetic acid (w/v) for acidic foods

  • Simulant D2: Vegetable oil (e.g., olive oil) for fatty foods

• Migration cells or glass containers

• Incubator or oven

Procedure:

• Cut the FCM sample into pieces of a known surface area.

• Place the FCM sample in a migration cell or glass container.

• Add a known volume of the selected food simulant to achieve a surface area-to-volume ratio of 6 dm²/L.

• Seal the container to prevent evaporation.

• Incubate the samples under conditions that represent the intended use of the FCM. For general screening, typical conditions are 10 days at 40°C.[14] For applications involving heating, higher temperatures may be used for shorter durations.

• After the incubation period, remove the FCM sample and collect the food simulant for analysis.

Sample Preparation and Extraction

Materials:

• Collected food simulant

• Dibutyldiethyltin-d18 internal standard solution (in a suitable solvent like hexane)

• Hexane (B92381) (analytical grade)

• Sodium tetraethylborate (NaBEt₄) solution (2% w/v in ethanol, freshly prepared) for derivatization

• Acetate (B1210297) buffer (pH 4.7)

• Vortex mixer

• Centrifuge

Procedure:

• Take a known aliquot of the food simulant (e.g., 5 mL) in a glass tube.

• Spike the sample with a known amount of Dibutyldiethyltin-d18 internal standard solution.

• Add 5 mL of acetate buffer to adjust the pH.

• Add 2 mL of hexane.

• Add 0.5 mL of the 2% sodium tetraethylborate solution to derivatize the organotin compounds, making them more volatile for GC-MS analysis.

• Vortex the mixture vigorously for 30 minutes.

• Allow the layers to separate. If an emulsion forms, centrifuge the sample.

• Carefully transfer the upper hexane layer to a clean vial for GC-MS analysis.

GC-MS Analysis

Instrumentation:

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS)

• Capillary column suitable for organometallic compounds (e.g., DB-5ms)

GC-MS Conditions (Typical):

Parameter	Value
GC Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Mode	Pulsed Splitless
Inlet Temperature	275°C
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Program	50°C for 1 min, ramp at 20°C/min to 280°C, hold for 1 min
MS Source Temp.	250°C
MS Quad Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Ions:

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Dibutyldiethyltin (ethylated)	263	207, 261
Dibutyldiethyltin-d18 (ethylated)	281	217, 318

Data Presentation

Table 1: Method Performance Data (Illustrative)

The following table summarizes typical performance data for the analysis of organotin compounds using isotope dilution GC-MS, based on literature values for similar analytes.[15]

Parameter	Dibutyldiethyltin
Limit of Detection (LOD)	0.1 - 1.0 µg/kg
Limit of Quantification (LOQ)	0.3 - 3.0 µg/kg
Recovery (%)	90 - 110%
Relative Standard Deviation (RSD, %)	< 10%

Table 2: Example Migration Results (Hypothetical)

Food Simulant	Migration of Dibutyldiethyltin (µg/kg)
10% Ethanol	< LOQ
3% Acetic Acid	5.2
Vegetable Oil	15.8

Visualizations

References

• 1. measurlabs.com [measurlabs.com]
• 2. Speciation and quantification of organotin compounds in sediment and drinking water by isotope dilution liquid chromatography-inductively coupled plasma-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. gcms.cz [gcms.cz]
• 4. Speciation and quantification of organotin compounds in sediment and drinking water by isotope dilution liquid chromatography-inductively coupled plas ... - Analytical Methods (RSC Publishing) DOI:10.1039/C5AY00555H [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Isotope dilution GC-MS routine method for the determination of butyltin compounds in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 8. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. quantification of organic acids by deuterated standards - Chromatography Forum [chromforum.org]
• 10. clinivex.com [clinivex.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. smithers.com [smithers.com]
• 14. cot.food.gov.uk [cot.food.gov.uk]
• 15. pubs.acs.org [pubs.acs.org]

Application of Dibutyldiethyltin-d18 for Enhanced Accuracy in Water Sample Analysis

Application Notes and Protocols for Researchers and Scientists

Introduction

The accurate quantification of organotin compounds in environmental water samples is of paramount importance due to their high toxicity and persistence.[1][2][3] Organotins, such as dibutyltin (B87310) (DBT), are utilized in a range of industrial applications, including as PVC stabilizers and biocides.[2][3][4] Their presence in aquatic ecosystems poses a significant environmental risk.[2][3] This document outlines the application of Dibutyldiethyltin-d18 as an internal standard in an isotope dilution analysis (IDA) workflow for the precise measurement of dibutyltin and other related organotin compounds in water samples.

Isotope dilution is a powerful analytical technique that provides superior accuracy and precision compared to traditional calibration strategies.[5] By introducing a known amount of an isotopically labeled standard, in this case, Dibutyldiethyltin-d18, into the sample at an early stage of the analytical process, any subsequent sample losses during extraction, cleanup, and derivatization do not affect the final quantitative result.[5] This is because the measurement is based on the ratio of the signal from the native analyte to the signal from the isotopically labeled standard.

This application note provides a detailed protocol for the determination of organotin compounds in water samples using gas chromatography-mass spectrometry (GC-MS) with Dibutyldiethyltin-d18 as an internal standard.

Principle of Isotope Dilution Analysis

Isotope Dilution Analysis (IDA) is a method of quantitative analysis that relies on the addition of a known amount of an isotopically enriched standard to a sample. This "isotope spike" contains the same analyte but with a different isotopic composition. The mass spectrometer can differentiate between the naturally occurring analyte and the isotopically labeled standard. By measuring the altered isotopic ratio in the spiked sample, the initial concentration of the analyte can be determined with high accuracy. The use of a deuterated standard like Dibutyldiethyltin-d18 for the analysis of organotins significantly improves the reliability of the results.

Experimental Protocols

Sample Collection and Preservation

Collect water samples in pre-cleaned glass bottles. To minimize adsorption of organotins to the container walls, the bottles should be rinsed with the sample water before filling. Acidify the samples to a pH < 2 with a suitable acid (e.g., hydrochloric acid) to preserve the organotin compounds. Store the samples at 4°C in the dark until analysis.

Sample Preparation and Extraction

• Measure a specific volume (e.g., 100 mL) of the water sample into a volumetric flask.

• Spike the sample with a known amount of Dibutyldiethyltin-d18 solution. The amount of the spike should be chosen to be in a similar concentration range as the expected analyte concentration.

• Allow the sample to equilibrate for at least 15 minutes to ensure a homogeneous mixture of the analyte and the internal standard.[5]

• For pre-concentration and removal of interfering substances, solid-phase extraction (SPE) can be employed.[6][7]

Derivatization

For analysis by gas chromatography, the polar organotin compounds need to be converted into more volatile derivatives. Ethylation using sodium tetraethylborate (NaBEt₄) is a common and effective derivatization method.[5][7]

• Adjust the pH of the spiked sample to approximately 5.4 using an acetate (B1210297) buffer.[5]

• Add a freshly prepared solution of sodium tetraethylborate (e.g., 100 µL of a 2% w/v solution) to the sample.[5] This will ethylate the organotin compounds, making them more volatile.

• The derivatized analytes can then be extracted into an organic solvent such as hexane (B92381) or isooctane.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for the separation of the ethylated organotin compounds.

  • Injector: Use a splitless injection mode to maximize sensitivity.

  • Oven Temperature Program: An optimized temperature program is crucial for the separation of the different organotin species. A typical program might start at a low temperature (e.g., 50°C), ramp up to a higher temperature (e.g., 280°C), and hold for a few minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Impact (EI) ionization is commonly used.

  • Acquisition Mode: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity. Monitor specific ions for the native analyte and the deuterated internal standard.

Data Presentation

The use of isotope dilution analysis with Dibutyldiethyltin-d18 as an internal standard offers significant advantages in terms of accuracy, precision, and lower detection limits compared to external standard calibration methods.

Parameter	External Standard Calibration	Isotope Dilution Analysis (IDA)	Reference
Detection Limits (ng L⁻¹)	1.5 - 25.6	0.5 - 1.2	[6][7]
Recoveries (%)	33 - 68	70 - 114	[6][7]
Relative Standard Deviation (RSD) (%)	5.7 - 12.7	1.2 - 2.9	[6][7]

Visualizations

Caption: Experimental workflow for organotin analysis in water samples.

Caption: Logical diagram of Isotope Dilution Analysis (IDA).

References

• 1. scispace.com [scispace.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. bcp-instruments.com [bcp-instruments.com]
• 5. gcms.cz [gcms.cz]
• 6. Speciation and quantification of organotin compounds in sediment and drinking water by isotope dilution liquid chromatography-inductively coupled plasma-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. Speciation and quantification of organotin compounds in sediment and drinking water by isotope dilution liquid chromatography-inductively coupled plas ... - Analytical Methods (RSC Publishing) DOI:10.1039/C5AY00555H [pubs.rsc.org]

Application Note: Speciation Analysis of Organotin Compounds Using GC-ICP-MS with a Dibutyldiethyltin-d18 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Organotin compounds (OTCs) are a class of organometallic chemicals that have been widely used in various industrial applications, including as PVC stabilizers, catalysts, and biocides in antifouling paints.[1] However, the extensive use of these compounds has led to their accumulation in the environment, posing a significant toxicological risk to various organisms, including humans. The toxicity of organotins is highly dependent on the number and nature of the organic groups attached to the tin atom.[1] Therefore, the simple determination of total tin concentration is insufficient, and speciation analysis is crucial for a comprehensive risk assessment.

Gas chromatography coupled with inductively coupled plasma mass spectrometry (GC-ICP-MS) is a powerful and highly sensitive technique for the speciation of volatile and semi-volatile organometallic compounds.[2] This method combines the high separation efficiency of gas chromatography with the element-specific and highly sensitive detection capabilities of inductively coupled plasma mass spectrometry.

To ensure accuracy and precision in quantitative analysis, an internal standard is often employed to correct for variations in sample preparation and instrumental response. Isotope dilution mass spectrometry (IDMS) is a particularly robust quantification strategy that utilizes an isotopically enriched standard of the analyte.[3][4] This application note details a comprehensive protocol for the determination of various organotin compounds in environmental and biological matrices using GC-ICP-MS with Dibutyldiethyltin-d18 as an internal standard. Dibutyldiethyltin-d18 is a deuterated form of Dibutyldiethyltin, which makes it an ideal internal standard for the quantification of other organotin compounds.[5]

Experimental Protocols

This section provides a detailed methodology for the speciation analysis of organotin compounds using GC-ICP-MS.

Reagents and Materials

• Solvents: Hexane (B92381), Methanol, Acetic Acid (all pesticide residue grade or higher).

• Derivatizing Agent: 2% (w/v) Sodium tetraethylborate (NaBEt₄) solution in 0.1 M NaOH. Prepare fresh daily.[4][6]

• Buffer Solution: 1 M Acetic acid/sodium acetate (B1210297) buffer (pH 5.0).

• Internal Standard Stock Solution: Dibutyldiethyltin-d18 (1000 µg/mL) in a suitable organic solvent.

• Calibration Standards: Individual stock solutions of target organotin compounds (e.g., Monobutyltin (MBT), Dibutyltin (DBT), Tributyltin (TBT), Monophenyltin (MPT), Diphenyltin (DPT), Triphenyltin (TPT)) at 1000 µg/mL.

• Certified Reference Materials (CRMs): Sediment or biological tissue CRMs with certified values for organotin compounds (e.g., PACS-2, CRM 462).[3]

• Water: Deionized water (18.2 MΩ·cm).

Sample Preparation

The following protocol is a general guideline and may require optimization based on the specific matrix.

A. Sediment Samples

• Extraction:

  • Weigh approximately 1 g of homogenized, freeze-dried sediment sample into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Add a known amount of the Dibutyldiethyltin-d18 internal standard solution.

  • Add 10 mL of a methanol/acetic acid (80:20, v/v) extraction solvent.

  • The mixture is then sonicated for 30 minutes in an ultrasonic bath.[7]

  • Centrifuge the sample to separate the solid and liquid phases.[7]

  • Carefully transfer the supernatant to a clean tube.

  • Repeat the extraction step on the residue and combine the supernatants.

• Derivatization and Liquid-Liquid Extraction:

  • Adjust the pH of the combined extract to 5.0 using the acetate buffer and NaOH or HCl.[6]

  • Add 1 mL of the 2% NaBEt₄ solution to the extract for ethylation of the organotin compounds.[4][6]

  • Add 5 mL of hexane and shake vigorously for 10 minutes to extract the derivatized organotins.[6]

  • Allow the phases to separate and carefully transfer the upper organic layer (hexane) to a clean vial.

  • Concentrate the hexane extract to a final volume of 1 mL under a gentle stream of nitrogen.

B. Biological Tissue Samples

• Microwave-Assisted Extraction:

  • Weigh approximately 0.25 g of lyophilized and homogenized tissue into a microwave digestion vessel.

  • Add a known amount of the Dibutyldiethyltin-d18 internal standard.

  • Add 5 mL of 25% tetramethylammonium (B1211777) hydroxide (B78521) (TMAH) in water.[8][9]

  • Microwave the sample using a suitable program (e.g., ramp to 70°C and hold for 10 minutes).[8]

  • After cooling, centrifuge the digestate.

• Derivatization and Extraction:

  • Follow the same derivatization and liquid-liquid extraction procedure as described for sediment samples (Section 2.A.2).

C. Water Samples

• Derivatization and Extraction:

  • To a 100 mL water sample, add a known amount of the Dibutyldiethyltin-d18 internal standard.

  • Adjust the pH to 5.0 with the acetate buffer.[6]

  • Add 1 mL of the 2% NaBEt₄ solution.[6]

  • Add 5 mL of hexane and shake for 10 minutes.[6]

  • Collect the hexane layer and concentrate to 1 mL.

Instrumental Analysis: GC-ICP-MS

The following are typical instrumental parameters. Optimization will be required for specific instrumentation.

Table 1: GC-ICP-MS Operating Conditions

Parameter	Condition
Gas Chromatograph (GC)
Injection Mode	Splitless
Injector Temperature	250 °C
Carrier Gas	Helium
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., 5% phenyl-methylpolysiloxane)
Oven Program	50 °C (hold 1 min), ramp to 280 °C at 15 °C/min, hold 5 min
ICP-MS Interface
Transfer Line Temperature	250 °C
Inductively Coupled Plasma Mass Spectrometer (ICP-MS)
RF Power	1550 W
Plasma Gas Flow	15 L/min
Auxiliary Gas Flow	0.9 L/min
Nebulizer Gas Flow	1.0 L/min
Monitored Isotopes	¹¹⁸Sn, ¹²⁰Sn, and other isotopes of interest
Dwell Time	100 ms (B15284909) per isotope

Data Presentation

Quantitative data should be summarized for clear comparison. The following table provides an example of key performance metrics for the method.

Table 2: Method Performance Characteristics

Parameter	Monobutyltin (MBT)	Dibutyltin (DBT)	Tributyltin (TBT)
Limit of Detection (LOD)	0.01 ng/g	0.005 ng/g	0.002 ng/g
Limit of Quantification (LOQ)	0.03 ng/g	0.015 ng/g	0.006 ng/g
Linearity (R²)	>0.999	>0.999	>0.999
Precision (RSD%)	< 10%	< 8%	< 5%
Recovery (%)	95 - 105%	98 - 103%	97 - 104%

Mandatory Visualizations

Figure 1. Experimental workflow for organotin analysis by GC-ICP-MS.

Figure 2. Logical relationship of internal standardization in GC-ICP-MS.

References

• 1. arpat.toscana.it [arpat.toscana.it]
• 2. researchgate.net [researchgate.net]
• 3. Determination of butyltin compounds in environmental samples by isotope-dilution GC-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. gcms.cz [gcms.cz]
• 5. medchemexpress.com [medchemexpress.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. publisherspanel.com [publisherspanel.com]
• 8. s4science.at [s4science.at]
• 9. Comparison between GC-MS and GC-ICPMS using isotope dilution for the simultaneous monitoring of inorganic and methyl mercury, butyl and phenyl tin compounds in biological tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Organotin Compounds in Environmental Samples by LC-MS/MS using Dibutyldiethyltin-d18 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive method for the simultaneous quantification of various organotin compounds in environmental matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method incorporates a stable isotope-labeled internal standard, Dibutyldiethyltin-d18, to ensure high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. The protocol outlines a streamlined sample extraction procedure, optimized LC separation conditions, and specific MS/MS parameters for the target organotin compounds. This method is suitable for researchers and scientists in environmental monitoring and toxicology studies.

Introduction

Organotin compounds (OTCs) are a class of organometallic chemicals widely used in various industrial applications, including as PVC stabilizers, catalysts, and biocides in antifouling paints.[1][2][3] Due to their widespread use, organotins have become ubiquitous environmental contaminants, raising concerns about their toxicity to both aquatic life and humans.[1][4] Tributyltin (TBT), for instance, is a potent endocrine disruptor in marine organisms.[1] Consequently, sensitive and reliable analytical methods are crucial for monitoring their levels in the environment.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred technique for organotin analysis due to its high selectivity, sensitivity, and simplified sample preparation compared to traditional gas chromatography (GC) methods that require a time-consuming derivatization step.[1] The use of isotopically labeled internal standards, such as Dibutyldiethyltin-d18, is critical for accurate quantification.[5] These standards closely mimic the chemical and physical properties of the target analytes, co-eluting during chromatography and exhibiting similar ionization behavior, thereby effectively compensating for matrix-induced signal suppression or enhancement and improving method reproducibility.[5]

This application note provides a comprehensive protocol for the analysis of priority organotin compounds in sediment and water samples using LC-MS/MS with Dibutyldiethyltin-d18 as an internal standard.

Experimental Workflow

A graphical representation of the analytical workflow is provided below.

Caption: Overall workflow for the LC-MS/MS analysis of organotins.

Materials and Reagents

• Solvents: Acetonitrile (B52724), Methanol, Water (LC-MS grade), Formic Acid (reagent grade).

• Standards: Certified reference standards of target organotin compounds (e.g., Monobutyltin (MBT), Dibutyltin (DBT), Tributyltin (TBT), Triphenyltin (TPhT)).

• Internal Standard: Dibutyldiethyltin-d18 (DBDET-d18).

• QuEChERS salts: Magnesium sulfate, sodium chloride, sodium acetate.

• Solid Phase Extraction (SPE) Cartridges: As required for sample cleanup.

Protocols

Standard and Internal Standard Preparation

• Primary Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each organotin standard and Dibutyldiethyltin-d18 in methanol. Store at -20°C.

• Working Standard Mixture (10 µg/mL): Prepare a mixed working standard solution containing all target organotin compounds by diluting the primary stock solutions in methanol.

• Internal Standard Working Solution (1 µg/mL): Dilute the Dibutyldiethyltin-d18 primary stock solution with methanol.

Sample Preparation

• Weigh 5 g of homogenized, dry sediment into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex to create a slurry.

• Spike the sample with 50 µL of the 1 µg/mL Dibutyldiethyltin-d18 internal standard working solution.

• Add 10 mL of acetonitrile containing 1% formic acid.

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Collect the supernatant (acetonitrile layer).

• If necessary, perform a cleanup step using dispersive SPE (d-SPE) with appropriate sorbents.

• Transfer 1 mL of the final extract into an autosampler vial for LC-MS/MS analysis.

• Filter the water sample through a 0.45 µm filter.

• Transfer 50 mL of the filtered sample into a separatory funnel.

• Spike with 50 µL of the 1 µg/mL Dibutyldiethyltin-d18 internal standard working solution.

• Perform liquid-liquid extraction (LLE) with a suitable organic solvent (e.g., dichloromethane).

• Evaporate the organic layer to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of methanol/water (50:50, v/v) and transfer to an autosampler vial.

LC-MS/MS Analysis

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Vol.	10 µL
Column Temp.	40°C
Gradient	Start at 10% B, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions and equilibrate.

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Volt.	3.5 kV
Source Temp.	150°C
Desolvation Temp.	400°C
Gas Flow	Desolvation: 800 L/hr; Cone: 50 L/hr

MRM Transitions

The following table lists hypothetical yet representative MRM transitions for common organotin compounds and the internal standard. Actual transitions must be optimized for the specific instrument used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Monobutyltin (MBT)	179.0	123.0	30	15
Dibutyltin (DBT)	235.1	179.0	35	20
Tributyltin (TBT)	291.2	179.0	40	25
Triphenyltin (TPhT)	351.0	197.1	45	30
Dibutyldiethyltin-d18 (IS)	269.2	211.1	35	22

Quantitative Data

The method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (as recovery), and precision (as relative standard deviation, RSD).

Table 1: Method Performance Characteristics

Analyte	Linearity (R²)	LOD (ng/g)	LOQ (ng/g)	Recovery (%)	Precision (%RSD, n=6)
MBT	0.998	0.5	1.5	92	6.8
DBT	0.999	0.2	0.6	98	4.5
TBT	0.999	0.1	0.3	102	3.1
TPhT	0.997	0.3	0.9	95	5.2

Data presented is representative and should be independently verified.

Conclusion

The LC-MS/MS method described provides a reliable and sensitive tool for the quantification of organotin compounds in environmental samples. The use of Dibutyldiethyltin-d18 as an internal standard ensures accurate results by correcting for analytical variability. The streamlined sample preparation and rapid LC-MS/MS analysis time allow for high-throughput screening of environmental matrices, making this method highly suitable for routine monitoring and research applications in environmental science and toxicology.

References

• 1. sciex.jp [sciex.jp]
• 2. bcp-instruments.com [bcp-instruments.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. resolvemass.ca [resolvemass.ca]

Applikationshinweise und Protokolle zur Derivatisierung von Organozinnverbindungen für die GC-MS-Analyse mit "Dibutyldiethylzinn-d18"

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Applikationsschrift beschreibt ein detailliertes Protokoll für die Derivatisierung von Organozinnverbindungen in verschiedenen Probenmatrizes zur quantitativen Analyse mittels Gaschromatographie-Massenspektrometrie (GC-MS). Die Methode nutzt Dibutyldiethylzinn-d18 als internen Standard zur Verbesserung der Genauigkeit und Präzision durch Isotopenverdünnungsanalyse.

Einleitung

Organozinnverbindungen (OVCs) sind eine Klasse von Chemikalien, die in vielfältigen industriellen Anwendungen eingesetzt werden, unter anderem als Biozide in Antifouling-Farben, als PVC-Stabilisatoren und als landwirtschaftliche Fungizide. Aufgrund ihrer Toxizität und Persistenz in der Umwelt ist die genaue Quantifizierung von OVCs in Umwelt- und biologischen Proben von entscheidender Bedeutung. Die Gaschromatographie-Massenspektrometrie ist eine leistungsstarke Technik für die Analyse von OVCs, erfordert jedoch in der Regel eine Derivatisierung, um die Flüchtigkeit der polaren Organozinn-Spezies zu erhöhen.

Die Ethylerierung mit Natriumtetraethylborat (NaBEt₄) ist eine weit verbreitete und effektive Derivatisierungsmethode, die in wässrigen Proben in situ durchgeführt werden kann. Die Verwendung eines stabil-isotopenmarkierten internen Standards, wie Dibutyldiethylzinn-d18, in Verbindung mit der Isotopenverdünnungsanalyse (IDA), minimiert Fehler, die durch Probenmatrixeffekte und Variationen in der Probenvorbereitung entstehen können.

Prinzip der Methode

Die Methode basiert auf der Ethylerierung von ionischen Organozinnverbindungen (z. B. Tributylzinn (TBT), Dibutylzinn (DBT) und Monobutylzinn (MBT)) in der Probe zu ihren flüchtigen Ethylderivaten. Eine bekannte Menge des internen Standards Dibutyldiethylzinn-d18 wird der Probe vor der Extraktion und Derivatisierung zugesetzt. Da der interne Standard chemisch identisch mit dem derivatisierten Analyten (Dibutylzinn) ist, aber eine andere Masse aufweist, durchläuft er die gleichen Probenvorbereitungsschritte und erfährt die gleichen Verluste. Die Quantifizierung erfolgt durch Messung des Verhältnisses der Signalintensitäten des Analyten zum internen Standard im Massenspektrometer.

Experimentelles Protokoll

1. Benötigte Materialien und Reagenzien

• Standards: Tributylzinnchlorid, Dibutylzinndichlorid, Monobutylzinntrichlorid

• Interner Standard: Dibutyldiethylzinn-d18 (als Lösung in einem geeigneten Lösungsmittel)

• Derivatisierungsreagenz: Natriumtetraethylborat (NaBEt₄), 2% (w/v) in 0,1 M NaOH (täglich frisch ansetzen)

• Pufferlösung: Acetatpuffer (1 M, pH 4,7-5,4)

• Extraktionslösungsmittel: Hexan oder Pentan (Pestizid-Rückstandsqualität)

• Trocknungsmittel: Wasserfreies Natriumsulfat

• Probengefäße: Glas-Vials mit Septumkappen, Zentrifugenröhrchen

• Geräte: Gaschromatograph-Massenspektrometer (GC-MS), Vortexmischer, Zentrifuge, Pipetten

2. Probenvorbereitung (Beispiel für Wasserproben)

• Eine geeignete Menge der Wasserprobe (z. B. 100-400 mL) in einen Scheidetrichter oder ein geeignetes Extraktionsgefäß überführen.

• Eine bekannte Menge der internen Standardlösung (Dibutyldiethylzinn-d18) zugeben.

• Den pH-Wert der Probe mit Acetatpuffer auf ca. 5 einstellen.

• 1 mL der frisch angesetzten 2%igen Natriumtetraethylborat-Lösung zugeben.

• Das Gefäß verschließen und für 30 Minuten schütteln, um die Derivatisierungsreaktion zu ermöglichen.

• 2-5 mL Hexan (oder Pentan) zugeben und für mindestens 10 Minuten kräftig schütteln, um die derivatisierten Organozinnverbindungen zu extrahieren.

• Die Phasen durch Stehenlassen oder Zentrifugation trennen lassen.

• Die obere organische Phase abnehmen und über wasserfreiem Natriumsulfat trocknen.

• Den Extrakt bei Bedarf unter einem leichten Stickstoffstrom auf ein Endvolumen von z. B. 400 µL einengen.

• Den Extrakt in ein GC-Vial überführen und analysieren.

3. GC-MS-Analyse

• GC-Säule: Eine wenig polare Kapillarsäule, wie z. B. eine 5% Phenyl-Methylpolysiloxan-Säule (z. B. 30 m x 0,25 mm ID, 0,25 µm Filmdicke), ist geeignet.

• Injektor: Splitless-Injektion bei einer Temperatur von z. B. 250 °C.

• Trägergas: Helium mit einer konstanten Flussrate von z. B. 1,2 mL/min.

• Ofenprogramm: Ein typisches Temperaturprogramm beginnt bei einer niedrigen Temperatur (z. B. 50 °C), die für eine kurze Zeit gehalten wird, gefolgt von einem Temperaturgradienten (z. B. 10 °C/min) bis zu einer Endtemperatur von z. B. 280 °C, die wiederum für einige Minuten gehalten wird.

• MS-Bedingungen: Elektronenstoßionisation (EI) bei 70 eV. Die Analyse erfolgt im Selected Ion Monitoring (SIM) Modus, um die Empfindlichkeit und Selektivität zu erhöhen. Die zu überwachenden Ionen müssen für jede derivatisierte Organozinnverbindung und den internen Standard spezifisch sein.

Quantitative Daten

Die folgende Tabelle fasst typische Leistungsdaten zusammen, die mit ähnlichen Methoden zur Analyse von Organozinnverbindungen mittels GC-MS nach Ethylerierungsderivatisierung erzielt wurden. Die genauen Werte können je nach spezifischer Matrix, Instrumentierung und Konzentration variieren.

Parameter	Tributylzinn (TBT)	Dibutylzinn (DBT)	Monobutylzinn (MBT)	Referenz
Bestimmungsgrenze (LOD) in Wasser (ng/L)	0.05 - 5	0.05 - 5	0.05 - 5
Quantifizierungsgrenze (LOQ) in Wasser (ng/L)	0.1 - 10	0.1 - 10	0.1 - 10
Wiederfindungsrate (%)	70 - 130	60 - 130	60 - 130
Relative Standardabweichung (RSD, %)	< 15	< 20	< 20

Visualisierungen

Diagramm des experimentellen Arbeitsablaufs

Abbildung 1: Schematische Darstellung des Arbeitsablaufs.

Logisches Diagramm der Quantifizierung

Abbildung 2: Prinzip der Isotopenverdünnungsanalyse.

Protocol for the Quantitative Analysis of Diethyltin Compounds Using Dibutyldiethyltin-d18 as an Internal Standard

Application Note

Introduction

Organotin compounds are a class of organometallic chemicals used in a variety of industrial applications, including as stabilizers in PVC plastics, as catalysts, and historically as biocides. Due to their toxicity and persistence in the environment, sensitive and accurate methods for their quantification are essential for environmental monitoring, food safety, and toxicological research. Diethyltin (B15495199) (DET) is one such organotin compound of concern.

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision for quantitative analysis.[1] This method involves the addition of a known amount of an isotopically labeled version of the analyte to the sample at the beginning of the analytical process. This "internal standard" experiences the same sample preparation steps and potential losses as the native analyte. By measuring the ratio of the native analyte to the isotopically labeled internal standard, accurate quantification can be achieved, correcting for variations in extraction efficiency and instrument response.

Dibutyldiethyltin-d18 is a deuterated analog of dibutyldiethylstannane and serves as an excellent internal standard for the quantification of diethyltin and other related organotin compounds. Its chemical and physical properties are nearly identical to the unlabeled analyte, ensuring it behaves similarly during extraction, derivatization, and chromatographic separation. However, its increased mass allows it to be distinguished by a mass spectrometer, enabling precise ratiometric quantification.

This document provides a detailed protocol for the use of Dibutyldiethyltin-d18 as an internal standard for the quantitative analysis of diethyltin in environmental samples using Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of Isotope Dilution Mass Spectrometry

The fundamental principle of isotope dilution mass spectrometry is the addition of a known quantity of an isotopically enriched standard to a sample. This standard is chemically identical to the analyte of interest but has a different isotopic composition, making it distinguishable by mass spectrometry. Because the standard is added prior to sample processing, any loss of the analyte during extraction, cleanup, and analysis is mirrored by a proportional loss of the internal standard. Consequently, the ratio of the analyte to the internal standard remains constant throughout the procedure. This allows for highly accurate and precise quantification, as the measurement is based on this stable ratio rather than the absolute signal of the analyte.

Experimental Protocols

The following protocols are generalized and may require optimization based on the specific sample matrix and analytical instrumentation.

Materials and Reagents

• Dibutyldiethyltin-d18 internal standard solution (concentration to be determined based on expected analyte levels)

• Diethyltin dichloride standard

• Sodium tetraethylborate (NaBEt4)

• Hexane (B92381) (pesticide residue grade)

• Methanol (HPLC grade)

• Acetic acid (glacial)

• Sodium acetate (B1210297)

• Deionized water

• Nitrogen gas (high purity)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

Sample Preparation

1. Water Samples

• To a 100 mL water sample, add a known amount of Dibutyldiethyltin-d18 internal standard solution.

• Adjust the pH of the sample to approximately 5 with an acetate buffer.

• Add 5 mL of hexane to the sample in a separatory funnel.

• Introduce the derivatizing agent, a freshly prepared 1% (w/v) solution of sodium tetraethylborate (NaBEt4) in deionized water.

• Shake the mixture vigorously for 15 minutes to facilitate the ethylation of diethyltin and its extraction into the hexane layer.

• Allow the layers to separate and collect the organic (upper) layer.

• The extract can be concentrated under a gentle stream of nitrogen to a final volume of 1 mL for GC-MS analysis.

2. Solid Samples (e.g., Sediment, Soil)

• To 5 g of the homogenized solid sample, add a known amount of Dibutyldiethyltin-d18 internal standard solution.

• Add 10 mL of an extraction solvent mixture, such as methanol/acetic acid (80:20 v/v).

• Perform ultrasonic extraction for 30 minutes.

• Centrifuge the sample to separate the solid and liquid phases.

• Transfer the supernatant to a clean tube.

• The extract can then be derivatized using a similar procedure as for water samples, followed by liquid-liquid extraction into hexane.

Derivatization

Ionic organotin compounds are not sufficiently volatile for GC analysis and require derivatization. Ethylation using sodium tetraethylborate is a common method.[1][2][3] This process converts the ionic diethyltin species into the more volatile tetraethyltin. The deuterated internal standard will undergo the same derivatization reaction.

GC-MS Instrumentation and Parameters

The following are typical instrumental parameters for the analysis of derivatized organotin compounds.

Gas Chromatography (GC)

Parameter	Value
Injector Type	Split/splitless or Programmable Temperature Vaporizer (PTV)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min[2]
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5MS or equivalent)
Oven Program	Initial temperature 60°C for 1 min, ramp at 30°C/min to 300°C, hold for 5 min[2]

Mass Spectrometry (MS)

Parameter	Value
Ionization Mode	Electron Ionization (EI) at 70 eV[2]
Ion Source Temp.	230°C[2]
Transfer Line Temp.	280°C[2]
Acquisition Mode	Selected Ion Monitoring (SIM)

For SIM mode, monitor characteristic ions for the ethylated diethyltin and the deuterated internal standard. The specific ions to monitor will depend on the fragmentation pattern of the derivatized compounds.

Data Presentation

The use of an isotope-labeled internal standard significantly improves the accuracy and precision of quantitative analysis. The following table summarizes representative performance data for the analysis of organotin compounds using isotope dilution GC-MS, demonstrating the expected performance of the method described.

Table 1: Representative Performance Data for Organotin Analysis using Isotope Dilution

Analyte	Matrix	Recovery (%)	Relative Standard Deviation (RSD) (%)	Method Detection Limit (MDL) (ng/L)
Monobutyltin (MBT)	Water	95 - 105	< 5	0.2
Dibutyltin (DBT)	Water	97 - 108	< 4	0.2
Tributyltin (TBT)	Water	98 - 103	< 3	0.1
Monobutyltin (MBT)	Sediment	92 - 110	< 8	0.5 (ng/g)
Dibutyltin (DBT)	Sediment	95 - 112	< 6	0.4 (ng/g)
Tributyltin (TBT)	Sediment	96 - 109	< 5	0.3 (ng/g)

Data presented is a summary of typical performance characteristics for organotin analysis by isotope dilution and is intended to be representative. Actual performance may vary based on specific experimental conditions.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of diethyltin using Dibutyldiethyltin-d18 as an internal standard.

Caption: General workflow for diethyltin analysis.

Logical Relationship of Isotope Dilution

The diagram below illustrates the logical relationship of how the internal standard corrects for variations in the analytical process.

Caption: Principle of isotope dilution correction.

References

• 1. Determination of butyltin compounds in environmental samples by isotope-dilution GC-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]
• 3. [Determination of organotin compounds in plastic products by GC/MS after ethyl derivatization with sodium tetraethylborate] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Butyltin Compounds in Environmental Samples Using Gas Chromatography-Mass Spectrometry and Dibutyldiethyltin-d18 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals involved in environmental monitoring, toxicology, and analytical chemistry.

Introduction Butyltin compounds, such as tributyltin (TBT), dibutyltin (B87310) (DBT), and monobutyltin (B1198712) (MBT), are organometallic chemicals that have been widely used in various industrial applications, including as anti-fouling agents in marine paints, wood preservatives, and PVC stabilizers.[1][2] Due to their high toxicity to aquatic organisms and persistence in the environment, their use has been restricted.[2] TBT and its degradation products, DBT and MBT, can accumulate in sediments and biota, posing a long-term environmental hazard.[1]

Accurate and sensitive quantification of these compounds in complex matrices like water, sediment, and biological tissues is crucial for environmental risk assessment. Gas chromatography (GC) coupled with mass spectrometry (MS) or inductively coupled plasma mass spectrometry (ICP-MS) are powerful techniques for this purpose.[3][4] The methodology typically involves extraction from the sample matrix, derivatization to increase volatility, and instrumental analysis.[5] To correct for analyte losses during sample preparation and variations in instrument response, an internal standard is essential. This application note details a protocol for the quantification of butyltins using a deuterated internal standard, Dibutyldiethyltin-d18, which is an isotopic analog of derivatized dibutyltin.

Principle of the Method The core of this method is based on isotope dilution mass spectrometry principles. Butyltin compounds are first extracted from the sample matrix using an appropriate solvent system. For GC analysis, the ionic butyltins are converted into volatile ethylated derivatives using sodium tetraethylborate (NaBEt₄).[3][5][6]

A known amount of the deuterated internal standard (IS), Dibutyldiethyltin-d18, is added to the sample extract prior to instrumental analysis. This IS co-elutes with the derivatized analyte of interest (dibutyl-diethyl-tin) but is distinguished by its higher mass in the mass spectrometer. By comparing the peak area ratio of the native analyte to the internal standard, precise and accurate quantification can be achieved, compensating for variations in injection volume and instrument sensitivity. For comprehensive quality control that accounts for extraction efficiency, it is best practice to use a deuterated analog of the underivatized analyte (e.g., Dibutyltin-d18), added at the very beginning of the sample preparation process.

Experimental Protocols

Apparatus and Materials

• Standards: Certified standards of Monobutyltin (MBT) trichloride, Dibutyltin (DBT) dichloride, Tributyltin (TBT) chloride, and Dibutyldiethyltin-d18 (as internal standard).[3]

• Reagents: Hexane (B92381), methanol (B129727), acetic acid, tropolone, sodium tetraethylborate (NaBEt₄), sodium hydroxide, acetate (B1210297) buffer (pH 5.4), and purified water.[1][3][5]

• Apparatus: Gas chromatograph coupled to a mass spectrometer (GC-MS) or ICP-MS, volumetric flasks, centrifuge tubes, mechanical shaker or sonicator, water bath, and GC vials.

Protocol for Water Samples

• Sample Collection: Collect water samples in pre-cleaned glass bottles and store at 4°C.

• Preparation:

  • Measure 100 mL of the water sample into a volumetric flask.[3]

  • Adjust the sample pH to 5.4 using the acetate buffer.[3][7]

• Derivatization:

  • Add 1 mL of 2% (w/v) sodium tetraethylborate (NaBEt₄) solution. This reagent ethylates the butyltin chlorides to make them volatile.[3][7]

  • Shake the mixture for 10-15 minutes to ensure the reaction is complete.[3][7]

• Extraction:

  • Add 1-2 mL of hexane to the flask.[1][7]

  • Shake vigorously for 10 minutes to extract the ethylated butyltins into the hexane layer.[7]

  • Allow the phases to separate. The top hexane layer contains the analytes.

• Internal Standard Spiking & Analysis:

  • Carefully transfer a 500 µL aliquot of the hexane extract to a GC vial.[1]

  • Spike the extract with a known concentration of Dibutyldiethyltin-d18.

  • Inject 1 µL of the final solution into the GC-MS system.[3][7]

Protocol for Sediment/Biota Samples

• Sample Preparation:

  • Freeze-dry the sediment or tissue sample and weigh approximately 0.2-0.5 g into a centrifuge tube.[3]

• Extraction:

  • Add 4 mL of an extraction solvent, such as a 3:1 mixture of acetic acid and methanol or toluene (B28343) with tropolone.[3][5] Tropolone acts as a chelating agent to aid extraction.

  • Extract the butyltins using mechanical shaking, sonication (e.g., 30W for 8 minutes), or heating in a water bath (e.g., 37°C for 1 hour).[3][4]

  • Centrifuge the sample and collect the supernatant (the extract).

• Derivatization and Final Preparation:

  • Take a measured volume of the extract (e.g., 200-250 µL) and proceed with the ethylation step using NaBEt₄ as described for water samples, followed by hexane extraction.[3]

• Internal Standard Spiking & Analysis:

  • Transfer an aliquot of the final hexane extract to a GC vial.

  • Spike with a known concentration of Dibutyldiethyltin-d18.

  • Inject 1 µL into the GC-MS system.

Visualized Workflows and Pathways

Caption: General experimental workflow for butyltin quantification.

Caption: Logical diagram for the quantification of DBT using its deuterated analog.

Data Presentation

Recommended GC-MS Operating Conditions

The following table outlines typical instrumental parameters for the analysis of ethylated butyltin compounds.[1][3]

Parameter	Recommended Setting
Gas Chromatograph
Column	30 m x 0.32 mm capillary column with 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Mode	Splitless
Injector Temperature	200-250 °C
Oven Program	Initial: 60°C for 1 min, Ramp: 30°C/min to 250-300°C, Hold: 4 min
Mass Spectrometer
Ionization Mode	Electron Impact (EI) at 70 eV
Ion Source Temperature	230 °C
Transfer Line Temp.	280 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	Specific ions for each ethylated butyltin and the d18-internal standard (e.g., monitoring the M-29 molecular ion)

Summary of Method Performance Data

The performance of butyltin analysis methods varies by matrix and specific laboratory conditions. The following data, compiled from various studies, provides a general overview of expected performance.

Analyte	Sample Matrix	Method Detection Limit (MDL) as Sn	Recovery (%)	Precision (%RSD)	Reference
TBT	Coastal Water	0.27 ng/L	95-105	~5%	[7]
DBT	Coastal Water	0.09 ng/L	95-105	~5%	[7]
MBT	Coastal Water	0.04 ng/L	95-105	~5%	[7]
TBT	Seawater	0.8 ng/L	-	1.1 - 5.3%	[8]
DBT	Seawater	1.8 ng/L	-	1.1 - 5.3%	[8]
MBT	Seawater	1.4 ng/L	-	1.1 - 5.3%	[8]
Butyltins	Sediment	0.03 - 0.08 µg/g	87 - 105	1.7 - 6.5%	[1][9]

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. bcp-instruments.com [bcp-instruments.com]
• 3. gcms.cz [gcms.cz]
• 4. Determination of butyltin compounds in environmental samples by isotope-dilution GC-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Determination of butyltin compounds in coastal sea-water samples using isotope dilution GC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 8. Speciation of butyltin compounds in environmental and biological samples using headspace single drop microextraction coupled with gas chromatography-inductively coupled plasma mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving derivatization efficiency for organotin analysis

Welcome to the Technical Support Center for Organotin Analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve derivatization efficiency in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for organotin analysis by Gas Chromatography (GC)?

A1: Most organotin compounds, especially ionic species like mono-, di-, and tributyltins, are not volatile enough for direct analysis by Gas Chromatography (GC). Derivatization converts these polar compounds into more volatile, less polar tetraalkyltin forms, which allows for their separation and detection using GC-based methods like GC-MS.[1][2][3][4]

Q2: What are the most common derivatization reagents for organotin analysis?

A2: The most frequently used derivatization agents are Grignard reagents (e.g., methyl-, propyl-, or pentylmagnesium halides) and sodium tetraethylborate (NaBEt₄).[2][3][5] Sodium tetrahydroborate (NaBH₄) is also used for hydride generation, but can result in lower derivatization yields and is more susceptible to matrix interferences.[3]

Q3: Which derivatization method is better: Grignard reagents or sodium tetraethylborate (NaBEt₄)?

A3: The choice of reagent depends on the specific application and sample matrix. Grignard reagents can provide high yields and reproducibility.[3] However, they are highly reactive with water and require anhydrous conditions and careful handling in non-polar solvents.[3] Sodium tetraethylborate (NaBEt₄) is advantageous as it can be used for in-situ derivatization directly in aqueous samples, simplifying the workflow.[1][6]

Q4: What is a "complexing agent" and why is it used in organotin analysis?

A4: A complexing agent, such as tropolone (B20159) or sodium diethyldithiocarbamate (B1195824) (DDTC), is often added during the extraction of organotins from a sample matrix.[5][7] These agents bind to the organotin species, improving their extraction efficiency from the aqueous phase into an organic solvent prior to derivatization.[5]

Troubleshooting Guide

This guide addresses common issues encountered during the derivatization of organotins for GC analysis.

Issue 1: Low or No Derivatization Yield

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Incorrect pH of the reaction mixture	For NaBEt₄ derivatization, the pH is critical. The optimal pH range for organotin compounds is typically 4-5.[1] Adjust the pH of your sample using an appropriate buffer (e.g., acetate (B1210297) buffer) before adding the derivatizing agent.[8][9]
Degradation of Derivatization Reagent	Sodium tetraethylborate (NaBEt₄) solutions are not stable and must be prepared fresh daily.[2][8] Grignard reagents are sensitive to air and moisture; ensure they are handled under inert conditions.
Insufficient Reagent Concentration	The sample matrix can contain other reactive components that consume the derivatization reagent.[1] It is crucial to use an excess of NaBEt₄ to ensure complete derivatization of the target organotins.[1]
Inadequate Reaction Time or Temperature	Ensure sufficient time for the derivatization reaction to complete. For NaBEt₄, a reaction time of 30 minutes is often recommended.[2][8] For some headspace analysis methods, increasing the temperature (e.g., to 90°C) can improve the derivatization and extraction efficiency.[10]
Analyte Loss During Sample Preparation	Organotin compounds can be lost during various sample preparation steps.[3] Ensure proper handling and minimize the number of transfer steps. Using an internal standard can help to correct for these losses.

Issue 2: Poor Reproducibility and Inconsistent Results

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Matrix Interferences	Environmental and biological samples can contain matrix components that interfere with the derivatization reaction.[3] Elemental sulfur and sulfur-containing compounds are known interferences.[3] A sample cleanup step, such as using a silica (B1680970) gel column, may be necessary to remove these interferences.[9]
Incomplete Reaction	As mentioned in Issue 1, ensure optimal reaction conditions (pH, reagent concentration, time, temperature) are consistently maintained across all samples and standards.
Variability in Reagent Activity	Always use freshly prepared derivatization reagents to ensure consistent activity.[2][8]
Phase Separation Issues	After derivatization and extraction, ensure complete separation of the organic and aqueous layers. Emulsions can sometimes form; adding anhydrous sodium sulfate (B86663) can help to break them.[11]

Experimental Protocols & Data

Protocol 1: Ethylation with Sodium Tetraethylborate (NaBEt₄)

This protocol is a generalized procedure based on common methodologies.[2][8][9]

• Sample Preparation : Take a known volume of your aqueous sample (e.g., 5 mL) in a glass tube.

• pH Adjustment : Add an acetate buffer solution to adjust the sample pH to approximately 4.5-5.0.[1][8]

• Internal Standard : Add an appropriate internal standard.

• Derivatization : Add a freshly prepared solution of 1-2% sodium tetraethylborate (NaBEt₄) in an appropriate solvent (e.g., water or ethanol).[2][8]

• Reaction : Vortex or shake the mixture for a set time, typically around 30 minutes, to allow the reaction to proceed.[8]

• Extraction : Add an immiscible organic solvent (e.g., hexane (B92381) or iso-octane), and vortex thoroughly to extract the now derivatized, non-polar organotins into the organic phase.[8][11]

• Phase Separation : Allow the layers to separate. Transfer the organic (upper) layer to a GC vial for analysis.

Protocol 2: Derivatization with Grignard Reagent (Pentylmagnesium Bromide)

This protocol is a generalized procedure for derivatization in an organic solvent.[2][5][7]

• Sample Preparation : The organotins should be extracted from the initial sample matrix into an apolar solvent like hexane. Concentrate the extract to a known volume (e.g., 1 mL).

• Derivatization : Under a fume hood, add the Grignard reagent (e.g., 0.5 mL of pentylmagnesium bromide in diethyl ether).[2]

• Reaction : Vortex the solution and let it stand at room temperature for about 15 minutes.[2]

• Quenching : Stop the reaction and destroy excess Grignard reagent by carefully adding a saturated ammonium (B1175870) chloride solution or dilute sulfuric acid.[2]

• Extraction & Phase Separation : Vortex the mixture and allow the phases to separate.

• Analysis : Transfer the clear upper organic layer to a GC vial for analysis.

Comparative Data on Derivatization Efficiency

The following table summarizes typical recovery data, which can be an indicator of derivatization efficiency.

Organotin Compound	Derivatization Method	Matrix	Average Recovery (%)	Reference
Mono-, Di-, Tributyltins	Pentylmagnesium Bromide	River Water & Seawater	90 - 122	[5][7]
Various Organotins	Sodium Tetraethylborate	Spiked Water	82 - 104	[6]
17 Organotins	Sodium Tetraethylborate	Beverages	70 - 120	[12]
Di- and Tri-alkyltins	Sodium Tetraethylborate	Tap Water	Quantitative	[13]
Mono-alkyltins	Sodium Tetraethylborate	Tap Water	67 - 86	[13]

Visual Guides

Workflow for NaBEt₄ Derivatization

References

• 1. resources.strem.com [resources.strem.com]
• 2. gcms.labrulez.com [gcms.labrulez.com]
• 3. researchgate.net [researchgate.net]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of organotin compounds by grignard derivatization and gas chromatography-ion trap tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. www2.gov.bc.ca [www2.gov.bc.ca]
• 10. mdpi.com [mdpi.com]
• 11. ingenieria-analitica.com [ingenieria-analitica.com]
• 12. agilent.com [agilent.com]
• 13. researchgate.net [researchgate.net]

Troubleshooting Peak Tailing in Organotin GC Analysis: A Technical Support Guide

This technical support center provides in-depth troubleshooting guidance for scientists and researchers encountering peak tailing during the gas chromatography (GC) analysis of organotin compounds. The following frequently asked questions (FAQs) and resources address common issues and offer systematic solutions to improve peak symmetry and ensure accurate quantification.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing in organotin GC analysis?

Peak tailing in the gas chromatography of organotin compounds typically arises from a combination of factors related to both the chemical nature of the analytes and the GC system itself. The primary causes can be categorized as follows:

• Active Sites in the GC System: Organotin compounds, particularly those that are more polar, can interact with active sites within the GC flow path.[1][2] These active sites are often exposed silanol (B1196071) groups on the surface of the inlet liner, the column itself, or fittings.[2] This secondary interaction leads to a portion of the analyte molecules being retained longer, resulting in asymmetrical peaks.[1][3]

• Incomplete or Improper Derivatization: Organotin compounds with fewer than four alkyl groups are polar and require derivatization to become volatile and thermally stable for GC analysis.[4][5] Incomplete derivatization can leave residual polar organotins that interact strongly with the stationary phase, causing significant tailing. Low yields or degradation of analytes during this step can also contribute to poor chromatography.[5]

• GC System Contamination: Contamination in the inlet, such as residue from previous samples, can create active sites leading to peak tailing.[6][7] Severe contamination of the stationary phase at the head of the column can also interfere with the proper partitioning of the analyte, causing tailing and broadening of peaks.[2][8]

• Improper GC Method Parameters: Several instrumental factors can contribute to peak tailing, including:

  • Incorrect Column Installation: If the GC column is not cut properly or is installed at the wrong depth in the inlet, it can create turbulence and dead volumes in the carrier gas flow path, leading to peak distortion.[1][2][8]

  • Low Split Ratio: In split injections, a split ratio that is too low may not provide a high enough flow rate for an efficient sample introduction, causing peak tailing.[6][9]

  • Inlet Temperature: An inlet temperature that is too low can result in incomplete volatilization of less volatile organotin derivatives.[2]

• Solvent and Matrix Effects: A mismatch in polarity between the sample solvent and the stationary phase can lead to peak distortion.[6][9] Additionally, complex sample matrices can introduce contaminants that affect peak shape.[10]

Q2: My organotin peaks are tailing. Where should I start my troubleshooting?

A systematic approach is crucial for efficiently identifying the source of peak tailing. The following workflow provides a logical sequence of troubleshooting steps.

Figure 1. A step-by-step workflow for troubleshooting peak tailing in GC analysis.

Q3: How does derivatization affect peak shape in organotin analysis, and how can I ensure it's successful?

Derivatization is a critical step in the GC analysis of polar organotin compounds as it converts them into more volatile and less polar derivatives.[5] Incomplete or faulty derivatization is a major cause of peak tailing.

Mechanism of Tailing due to Improper Derivatization:

Figure 2. The role of derivatization in preventing peak tailing of organotins.

To ensure successful derivatization:

• Choice of Reagent: Common derivatizing agents include Grignard reagents (e.g., methylmagnesium bromide, pentylmagnesium bromide) and sodium tetraethylborate (NaBEt₄).[4][5] The choice of reagent can affect the volatility and chromatographic behavior of the derivatives.[11]

• Reaction Conditions: Ensure that the reaction goes to completion by following the protocol precisely. This includes using fresh reagents, maintaining the correct pH, and allowing sufficient reaction time.[4] For Grignard reagents, it is critical to work under very dry conditions as they react violently with water.[5]

• Excess Reagent Removal: After derivatization, the excess reagent should be properly quenched or removed to prevent interference with the analysis.[4]

Experimental Protocols

Protocol 1: Standard Inlet Maintenance

Routine inlet maintenance is essential to prevent peak tailing caused by contamination.[6]

• Cool Down: Cool the GC inlet and oven to a safe temperature.

• Turn Off Gases: Turn off the carrier and split vent flows.

• Remove Septum and Liner: Carefully remove the septum nut and the septum. Then, remove the inlet liner.

• Clean the Inlet: While the liner is removed, wipe the accessible surfaces of the inlet with a solvent-moistened swab.

• Replace Consumables:

  • Liner: Replace the liner with a new, deactivated liner. Using a liner with glass wool can help trap non-volatile residues.

  • O-ring: Replace the O-ring that seals the liner.

  • Septum: Replace the septum with a new one.

• Reassemble and Leak Check: Reassemble the inlet, restore gas flows, and perform a leak check.

Protocol 2: Column Trimming and Conditioning

If column activity is suspected, trimming the front end of the column can remove contaminants and active sites.[7]

• Cool Down and Remove Column: Cool the GC oven and inlet, then carefully disconnect the column from the inlet.

• Trim the Column: Using a ceramic scoring wafer or a specialized tool, make a clean, square cut to remove 10-20 cm from the inlet end of the column.[2][12] Inspect the cut with a magnifying glass to ensure it is clean and at a right angle.[2][8]

• Reinstall the Column: Reinstall the column in the inlet at the manufacturer-recommended depth.

• Condition the Column: Heat the column to a temperature slightly above the final temperature of your analytical method (do not exceed the column's maximum temperature limit) for 1-2 hours with carrier gas flowing to remove any contaminants.

Quantitative Data Summary

The following table provides typical GC parameters for the analysis of derivatized organotin compounds. These are starting points and may require optimization for specific applications.

Parameter	Recommended Value/Range	Rationale for Preventing Peak Tailing
Inlet Temperature	250 - 280 °C	Ensures complete and rapid volatilization of the derivatized organotins, minimizing interactions in the inlet.[13]
Injection Mode	Splitless or Split	Splitless is common for trace analysis. If using split, ensure a minimum split vent flow of 20 mL/min to ensure efficient sample transfer.[6][9]
Liner Type	Deactivated, with glass wool	A deactivated surface minimizes active sites. Glass wool helps to trap non-volatile matrix components.[2]
Carrier Gas Flow Rate	1 - 2 mL/min (for standard 0.25 mm ID columns)	An optimal flow rate ensures good chromatographic efficiency and minimizes band broadening.[14]
Oven Program Initial Temp.	40 - 60 °C	A lower initial temperature can help focus the analytes at the head of the column, especially in splitless injection.[9]
Column Type	Non-polar (e.g., HP-5 or equivalent)	A non-polar stationary phase is suitable for the non-polar, derivatized organotin compounds.[13][15]

By systematically addressing these potential issues, researchers can effectively troubleshoot and resolve peak tailing, leading to more accurate and reliable results in the GC analysis of organotins.

References

• 1. youtube.com [youtube.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. youtube.com [youtube.com]
• 10. ysi.com [ysi.com]
• 11. researchgate.net [researchgate.net]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. ewai-group.com [ewai-group.com]
• 14. researchgate.net [researchgate.net]
• 15. agilent.com [agilent.com]

Enhancing accuracy of organotin quantification in complex matrices

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working on the quantification of organotin compounds in complex matrices.

Frequently Asked Questions (FAQs)

Q1: Why is the removal of organotin compounds from samples important? A1: Organotin compounds are known to be toxic and can act as endocrine disruptors.[1][2] Their accurate quantification is critical for environmental monitoring, food safety, and toxicological studies to assess potential risks to ecosystems and human health.[3]

Q2: What are the most common analytical techniques for organotin quantification? A2: The most prevalent methods involve chromatographic separation coupled with sensitive detection. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are the primary separation techniques.[4] Detection is often performed using mass spectrometry (MS), inductively coupled plasma mass spectrometry (ICP-MS), or a flame photometric detector (FPD).[5][6]

Q3: What is derivatization and why is it necessary for GC-based analysis? A3: Derivatization is a chemical modification process used to make organotin compounds sufficiently volatile for analysis by gas chromatography.[4][7] Polar organotin species (mono-, di-, and tri-substituted) are not volatile enough to pass through a GC system without this step.[8] Common methods include ethylation with sodium tetraethylborate (NaBEt4) or alkylation using Grignard reagents.[5][7]

Q4: What are "matrix effects" and how do they impact LC-MS analysis? A4: Matrix effects occur when components in the sample, other than the analyte of interest, interfere with the ionization process in the mass spectrometer's source.[9][10] This can lead to either ion suppression or enhancement, causing underestimation or overestimation of the analyte concentration, which compromises the accuracy and reproducibility of the results.[10]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of organotin compounds.

Issue 1: Low Analyte Recovery from Complex Matrices (e.g., Sediment, Tissue)

Symptoms:

• Consistently low recovery rates for spiked samples.

• Poor reproducibility between replicate extractions.

• Inability to detect target analytes in certified reference materials (CRMs).[11]

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Inefficient Extraction	The extraction solvent may not be optimal for the matrix. For sediments, an acidic solvent mixture (e.g., methanol (B129727)/acetic acid or toluene/methanol with HCl) is often required to release the organotins.[11][12] The addition of a complexing agent like tropolone (B20159) can improve extraction efficiency, particularly for dibutyltin (B87310) and monobutyltin (B1198712).[12] Consider using advanced extraction techniques like Accelerated Solvent Extraction (ASE) or microwave-assisted extraction to improve efficiency.[13][14]
Analyte Degradation	Organotin compounds can be unstable. Ensure samples are stored properly (frozen at ≤ -10°C) and processed promptly.[12] Avoid excessive heat and light exposure during sample preparation.
Incomplete Derivatization (for GC methods)	The pH of the reaction is critical for derivatization with sodium tetraethylborate (NaBEt4); it should be buffered around pH 4.5-5.3.[11][12] The NaBEt4 reagent should be freshly prepared.[15][16] Grignard reagents are highly reactive with water and require anhydrous conditions.[7]
Losses During Cleanup	If using a cleanup step, such as solid-phase extraction (SPE) or a silica (B1680970) gel column, the analyte may be irreversibly adsorbed or prematurely eluted.[12] Optimize the conditioning, loading, washing, and elution steps. Ensure the chosen sorbent is appropriate for the target analytes and solvent system.

Issue 2: Poor Chromatographic Performance

Symptoms:

• Peak tailing or broadening.

• Co-elution of different organotin species.

• Shifting retention times.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Active Sites in GC System	Active sites in the GC inlet or column can cause peak tailing for polar analytes. Use a deactivated inlet liner and perform regular column maintenance.
Inappropriate Column	For GC, a mid-polarity column is typically used. For HPLC, a C18 column is common.[17] Ensure the column choice is suitable for the separated species (and their derivatives).
Suboptimal Mobile Phase/Oven Program	Optimize the mobile phase gradient (HPLC) or the oven temperature program (GC) to improve the separation of co-eluting peaks.[17] The addition of a chelating agent like tropolone to the HPLC mobile phase can improve peak shape.[18]
Matrix Interference	Co-extracted matrix components can interfere with chromatography.[17] Enhance the sample cleanup procedure or use matrix-matched calibration standards to compensate for these effects.[10]

Issue 3: Detection and Quantification Errors

Symptoms:

• High background noise or unexpected peaks.

• Poor linearity in calibration curves.

• Inaccurate quantification in reference materials.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Isobaric Interferences (ICP-MS)	Polyatomic ions can interfere with the tin isotopes being measured (e.g., ¹²⁰Sn).[19] Use a collision/reaction cell (CRC) in the ICP-MS to remove these interferences or use an instrument with higher resolution. Triple quadrupole ICP-MS can effectively eliminate these interferences.[20]
Ion Suppression/Enhancement (LC-MS)	Matrix components can suppress or enhance the analyte signal in the ESI source.[9] Mitigate this by diluting the sample extract, improving the sample cleanup, or using an isotopically labeled internal standard that co-elutes with the analyte.[9][17]
Contamination	Organotin compounds can leach from glassware and plastic materials. Use glass containers with Teflon-lined caps (B75204) and ensure all labware is scrupulously clean.[12] Reagent blanks should be run to check for contamination from solvents or derivatizing agents.
Inefficient Derivatization Yield	The choice of derivatization reagent can significantly impact sensitivity. For many applications, NaBEt4 provides lower detection limits than Grignard reagents.[5][21] However, Grignard reactions may offer better reproducibility for some matrices.[7]

Data Presentation: Comparison of Analytical Methods

The following tables summarize quantitative data from various analytical methods to aid in method selection.

Table 1: Performance Comparison of Common Analytical Techniques

Parameter	GC-ICP-MS	GC-MS/MS (Triple Quad)	HPLC-ICP-MS
Derivatization Required	Yes	Yes	No
Typical Analytes	Butyltins, Phenyltins, Octyltins	Various Butyltins	Butyltins, Phenyltins
LOD (in water)	~0.2-1 ng(Sn)/L[22]	< 0.05 ng/L[22]	0.13-1.46 µg/L[21]
Accuracy (% Recovery)	80-120%[22]	70-120%[23]	73.7-119.6%[21]
Key Advantage	High sensitivity, isotopic analysis	Excellent selectivity, low LODs	No derivatization, reduced sample prep
Key Disadvantage	Derivatization is time-consuming[24]	Requires derivatization	Higher LODs than GC methods, potential for column leaching[8]

Table 2: Comparison of Derivatization Techniques for GC Analysis

Parameter	Sodium Tetraethylborate (NaBEt4)	Grignard Reagent (e.g., Pentylmagnesium Bromide)
Reaction Principle	Ethylation in an aqueous/organic medium	Alkylation in a non-polar solvent
Sensitivity	Generally provides lower detection limits.[5][21]	Good sensitivity, but may be lower than NaBEt4.[5]
Ease of Use	Simpler, one-step extraction and derivatization is possible.[5]	Requires very dry conditions and expert handling due to high reactivity with water.[7]
Selectivity	Can have impurities that lead to interfering peaks.[3]	Generally provides clean derivatization.
Accuracy (Certified Material)	Good accuracy reported for reference materials.[5]	High yields and reproducibility reported across matrices.[7]

Experimental Protocols

Protocol: Quantification of Butyltins in Sediment by GC-MS

This protocol provides a detailed methodology for the extraction, derivatization, and analysis of monobutyltin (MBT), dibutyltin (DBT), and tributyltin (TBT) in sediment samples.

1. Materials and Reagents:

• Solvents: Hexane (B92381), Diethyl Ether, Methanol (all distilled-in-glass or equivalent).

• Reagents: Glacial Acetic Acid, Sodium Acetate (B1210297), Sodium Chloride, Anhydrous Sodium Sulfate, Tropolone.[12]

• Derivatizing Agent: Sodium tetraethylborate (NaBEt4), 2% solution in methanol (prepare fresh).[15]

• Standards: Certified stock solutions of MBT, DBT, TBT, and an internal standard (e.g., Tripropyltin).

• Labware: Glass vials with Teflon-lined caps, mechanical shaker, centrifuge, silica gel cleanup column.

2. Sample Preparation and Extraction:

• Weigh approximately 10 g of wet sediment into a 60 mL glass vial.[12]

• Spike the sample with an appropriate amount of internal standard.

• Add 3 mL of glacial acetic acid, 2 mL of 1 M sodium acetate buffer (pH 4.5), and 5 mL of 30% w/v aqueous NaCl solution.[12]

• Add 5 mL of an 80:20 Diethyl Ether:Hexane mixture containing 0.2% tropolone.[12]

• Cap the vial tightly and shake on a mechanical shaker for 1 hour.

• Centrifuge to separate the phases and carefully transfer the top organic layer to a clean test tube.

• Repeat the extraction (steps 4-6) with another 5 mL of the tropolone-containing solvent mixture and combine the organic extracts.

3. Derivatization (Ethylation):

• To the combined organic extract, add 1 mL of the freshly prepared 2% NaBEt4 solution.[15]

• Shake the mixture vigorously for 30 minutes to allow the derivatization reaction to proceed.[15]

• Add 5 mL of purified water and vortex. Allow the phases to separate. The ethylated organotins will be in the upper hexane/ether layer.

4. Extract Cleanup:

• Prepare a cleanup column by packing a small glass column with activated silica gel topped with anhydrous sodium sulfate.[12]

• Pre-rinse the column with 25 mL of hexane and discard the eluent.

• Transfer the derivatized extract onto the column.

• Elute the column with 50 mL of hexane and collect the eluent.[12]

• Concentrate the final extract to a volume of 1-2 mL under a gentle stream of nitrogen.

• Add a recovery standard (e.g., Tetrabutyltin) before analysis.

5. GC-MS Analysis:

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Column: 30 m x 0.32 mm capillary column (e.g., DB-5ms).

• Injector: Splitless mode.

• Oven Program: Start at 60°C (hold 1 min), ramp to 250°C at 10°C/min, hold for 4 min.[13]

• Detection: Use Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring characteristic ions for each ethylated butyltin species.

Visualizations

Below are diagrams illustrating key workflows and pathways related to organotin analysis.

Caption: General experimental workflow for the quantification of organotins in environmental samples.

Caption: Decision tree for troubleshooting low recovery issues in organotin analysis.

Caption: Simplified signaling pathway for organotin-induced apoptosis.[25]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. s4science.at [s4science.at]
• 4. asianpubs.org [asianpubs.org]
• 5. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Speciation and quantification of organotin compounds in sediment and drinking water by isotope dilution liquid chromatography-inductively coupled plas ... - Analytical Methods (RSC Publishing) DOI:10.1039/C5AY00555H [pubs.rsc.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Organotin/TBT analysis - Chromatography Forum [chromforum.org]
• 12. www2.gov.bc.ca [www2.gov.bc.ca]
• 13. tools.thermofisher.com [tools.thermofisher.com]
• 14. researchgate.net [researchgate.net]
• 15. pjoes.com [pjoes.com]
• 16. gcms.labrulez.com [gcms.labrulez.com]
• 17. sciex.jp [sciex.jp]
• 18. Development of a Liquid Chromatographic Method for Quantifying 11 Organotin Compounds in Workplace Air Samples using HPLC-ICP-MS | EVISA's News [speciation.net]
• 19. mdpi.com [mdpi.com]
• 20. icpms.labrulez.com [icpms.labrulez.com]
• 21. researchgate.net [researchgate.net]
• 22. benchchem.com [benchchem.com]
• 23. agilent.com [agilent.com]
• 24. agilent.com [agilent.com]
• 25. Organotins induce apoptosis by disturbance of [Ca(2+)](i) and mitochondrial activity, causing oxidative stress and activation of caspases in rat thymocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

"Dibutyldiethyltin-d18" stability in different solvents

This technical support center is designed for researchers, scientists, and drug development professionals working with Dibutyldiethyltin-d18. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental work, with a focus on its stability in different solvents.

Frequently Asked Questions (FAQs)

Q1: What is the ideal way to store Dibutyldiethyltin-d18?

A1: To ensure the integrity of Dibutyldiethyltin-d18, it should be stored under conditions that minimize degradation and isotopic exchange. For solid forms, storage at -20°C or colder in a desiccator is recommended to protect against moisture.[1] Solutions should be stored in tightly sealed, amber vials at low temperatures (typically 2-8°C or -20°C) and protected from light, as many organic compounds are photosensitive.[1][2] Always refer to the manufacturer's certificate of analysis for specific storage instructions.

Q2: Which solvents are recommended for preparing solutions of Dibutyldiethyltin-d18?

A2: The choice of solvent is critical to prevent deuterium-hydrogen (H/D) exchange and ensure the stability of the compound. High-purity aprotic solvents such as acetonitrile (B52724), methanol, or ethyl acetate (B1210297) are generally recommended.[1] It is crucial to avoid acidic or basic aqueous solutions, as these can catalyze the exchange of deuterium (B1214612) atoms with protons from the solvent, thereby compromising the isotopic purity of the standard.[1][2] The solvent must also be compatible with your analytical methodology (e.g., LC-MS/MS).[1]

Q3: How can I be sure of the isotopic and chemical purity of my Dibutyldiethyltin-d18 standard?

A3: The purity of deuterated standards should be verified upon receipt and periodically thereafter, especially if stored for an extended period. The manufacturer's certificate of analysis will provide the initial purity data. For ongoing verification, techniques such as mass spectrometry can confirm isotopic enrichment, while chromatography (e.g., GC-MS or LC-MS) can assess chemical purity.

Q4: What are the primary degradation pathways for organotin compounds like Dibutyldiethyltin-d18?

A4: Organotin compounds can degrade through several pathways. A common process is dealkylation, where the alkyl groups (butyl and ethyl in this case) are sequentially cleaved from the tin atom.[3][4] This can be mediated by environmental factors or occur during analysis. Hydrolysis can also occur, leading to the formation of organotin oxides and hydroxides.[5] For deuterated compounds, a key concern is the potential for deuterium-hydrogen exchange, particularly in the presence of acidic or basic conditions.[2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of Isotopic Purity (Lower than expected m/z)	Deuterium-hydrogen (H/D) exchange may have occurred.	- Ensure the use of high-purity aprotic solvents. - Avoid acidic or basic conditions in your sample preparation and mobile phases.[1][2] - Store stock solutions at or below -20°C.[1][2]
Signal Instability or Disappearance of Analyte	The compound may be degrading in the chosen solvent or under the experimental conditions.	- Verify the compatibility of the solvent with Dibutyldiethyltin-d18. - Prepare fresh working solutions daily.[2] - Investigate potential interactions with other components in your sample matrix.
Poor Peak Shape or Tailing in Chromatography	The compound may be interacting with active sites on the column or glassware.	- Use silanized glassware to minimize adsorption. - Ensure the analytical column is appropriate for organotin analysis. - Optimize mobile phase composition and pH.
Inconsistent Results Between Experiments	This could be due to variations in solution preparation, storage, or handling.	- Follow a standardized and documented protocol for solution preparation. - Allow stock solutions to equilibrate to room temperature before use to prevent condensation.[1] - Use calibrated pipettes and ensure accurate dilutions.

Stability Data Summary

Solvent	Concentration (µg/mL)	Storage Temperature (°C)	Time Point	% Recovery (Mean ± SD)	Observations
Acetonitrile
Methanol
Ethyl Acetate
User-defined
User-defined

Experimental Protocols

Protocol 1: Preparation of Stock and Working Standard Solutions

• Equilibration: Allow the vial containing the lyophilized Dibutyldiethyltin-d18 standard to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.[1]

• Reconstitution: Add a precise volume of a suitable aprotic solvent (e.g., HPLC-grade acetonitrile or methanol) to the vial to achieve the desired stock solution concentration.

• Dissolution: Gently vortex or sonicate the vial for a few minutes to ensure the standard is completely dissolved.[1]

• Storage of Stock Solution: Store the stock solution in an amber, tightly sealed vial at -20°C.[1]

• Preparation of Working Solution: On the day of the experiment, allow the stock solution to warm to room temperature. Perform serial dilutions of the stock solution with the appropriate solvent (often the mobile phase or a compatible solvent) to create a working solution at the desired concentration for spiking into your samples.[1]

Protocol 2: General Stability Assessment

• Solution Preparation: Prepare solutions of Dibutyldiethyltin-d18 in the solvents to be tested at a known concentration.

• Storage Conditions: Aliquot the solutions into amber vials and store them under different conditions (e.g., -20°C, 4°C, room temperature, and an elevated temperature like 40°C to simulate stress).

• Time Points: Analyze the solutions at defined time intervals (e.g., 0, 24, 48, 72 hours, and then weekly or monthly for long-term studies).

• Analysis: Use a validated stability-indicating method, such as LC-MS/MS, to quantify the concentration of Dibutyldiethyltin-d18 at each time point.

• Data Evaluation: Compare the concentration at each time point to the initial concentration (time 0) to determine the percentage of degradation.

Visual Workflow

Caption: Workflow for assessing the stability of Dibutyldiethyltin-d18.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. [Recent progress in the study of analytical methods, toxicity, metabolism and health effects of organotin compounds] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Organotin chemistry - Wikipedia [en.wikipedia.org]

Addressing interferences in organotin analysis by GC-MS

Welcome to the technical support center for organotin analysis by Gas Chromatography-Mass Spectrometry (GC-MS). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common challenges encountered during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and solutions to problems that may arise during the GC-MS analysis of organotin compounds.

Q1: What are the most common sources of interference in organotin analysis by GC-MS?

A1: Interferences in organotin analysis can originate from various sources, broadly categorized as:

• Matrix Effects: Components of the sample matrix (e.g., sediments, tissues, beverages) can co-elute with the target analytes, leading to signal suppression or enhancement in the mass spectrometer.[1][2] This is a significant challenge in complex samples.[1]

• Derivatization Issues: Incomplete derivatization, side reactions, or degradation of derivatives can lead to inaccurate quantification.[3] The choice of derivatizing agent and reaction conditions are critical.[3][4]

• Column Bleed: At high temperatures, the stationary phase of the GC column can degrade and elute, causing a rising baseline and interfering ions in the mass spectrum.[5][6][7][8] This is particularly problematic for trace analysis.[8]

• Contamination: Contamination can be introduced from solvents, reagents, glassware, or the GC system itself (e.g., septum, liner).[9][10] This can lead to the appearance of "ghost peaks."[11][12][13]

• Spectral Interferences: Co-eluting compounds that produce ions with the same mass-to-charge ratio (m/z) as the target analytes can lead to false positives or inaccurate quantification. Using GC-MS/MS in Multiple Reaction Monitoring (MRM) mode can help to mitigate this.[14]

Q2: My chromatogram shows significant peak tailing for my organotin analytes. What are the potential causes and how can I fix it?

A2: Peak tailing, where the peak asymmetry is skewed towards the end, can compromise resolution and integration accuracy.[15][16]

• Potential Causes:

  • Active Sites in the GC System: Polar organotin compounds can interact with active sites in the inlet liner, column, or connections.[17][18]

  • Improper Column Installation: A poor column cut or incorrect installation depth in the inlet or detector can cause peak distortion.[15][17]

  • Column Contamination: Accumulation of non-volatile matrix components at the head of the column can lead to active sites.

  • Incompatible Solvent/Stationary Phase: A mismatch in polarity between the solvent and the GC column's stationary phase can cause poor peak shape.[17]

• Troubleshooting Steps:

  • Inlet Maintenance: Replace the inlet liner and septum. Use deactivated liners.[9][17]

  • Column Maintenance: Trim the first few centimeters of the column to remove accumulated contaminants. If tailing persists, the column may need to be replaced.[17]

  • Check Column Installation: Ensure the column is cut squarely and installed at the correct height in both the injector and detector according to the manufacturer's instructions.[15]

  • Evaluate Solvent and Phase: Confirm that the solvent used to dissolve the derivatized extract is compatible with the column's stationary phase.[17]

Q3: I am observing "ghost peaks" in my blank runs. What could be the source of this contamination?

A3: Ghost peaks are peaks that appear in blank injections and can interfere with the identification and quantification of target analytes.[11][12]

• Potential Sources:

  • Contaminated Syringe or Solvents: Residue from previous injections can remain in the syringe or autosampler wash solvents.[9]

  • Septum Bleed: Particles from the inlet septum can be deposited into the liner.[9][13]

  • Sample Carryover: High-concentration samples can leave residues in the injection port that elute in subsequent runs.[10]

  • Contaminated Carrier Gas: Impurities in the carrier gas or gas lines can accumulate on the column at low temperatures and elute as the temperature program progresses.[10]

• Troubleshooting Steps:

  • Clean the Injection System: Replace the septum and inlet liner. Clean the syringe thoroughly or replace it. Use fresh, high-purity solvents for syringe washes.[9]

  • Check for Carryover: Inject a solvent blank after a high-concentration sample to see if the ghost peaks correspond to the analytes in that sample.

  • Bake Out the Column: Condition the column at a high temperature (within its specified limits) to remove contaminants.

  • Verify Gas Purity: Ensure high-purity carrier gas is being used and that gas traps are functional.[10]

Q4: My derivatization yield seems low and inconsistent. How can I improve the derivatization of my organotin compounds?

A4: Derivatization is a critical step to make polar organotin compounds volatile for GC analysis.[19][20] Low and inconsistent yields can lead to underestimation of the analyte concentrations.[3]

• Potential Causes:

  • Reagent Quality and Preparation: The derivatizing agent (e.g., sodium tetraethylborate - NaBEt4, Grignard reagents) may have degraded. NaBEt4 solutions, for instance, are not stable for long periods.[21]

  • Incorrect pH: The pH of the reaction mixture is crucial for efficient derivatization. For NaBEt4, a pH of 4-5 is generally optimal.[4][21]

  • Presence of Water (for Grignard Reagents): Grignard reagents react violently with water, so anhydrous conditions are necessary.[3]

  • Matrix Interferences: Components in the sample extract can consume the derivatizing reagent.[4]

• Troubleshooting Steps:

  • Prepare Fresh Reagents: Prepare fresh derivatizing solutions before each batch of samples.[19] For NaBEt4, some protocols suggest dissolving it in 0.1M NaOH and storing frozen in small aliquots.[21]

  • Optimize Reaction pH: Carefully adjust and buffer the pH of the sample extract to the optimal range for the chosen derivatization agent.[22][23][24]

  • Ensure Anhydrous Conditions for Grignard Reactions: Use dry solvents and glassware when working with Grignard reagents.

  • Increase Reagent Concentration: For complex matrices, it may be necessary to use an excess of the derivatizing reagent to overcome matrix effects.[4]

Q5: How can I identify and mitigate matrix effects in my analysis?

A5: Matrix effects, manifested as signal enhancement or suppression, can significantly impact the accuracy of quantification.[2]

• Identification:

  • Analyze a matrix-matched calibration curve and compare its slope to that of a solvent-based calibration curve. A significant difference indicates the presence of matrix effects.

  • Perform a post-extraction spike recovery experiment. A recovery significantly different from 100% suggests matrix effects.

• Mitigation Strategies:

  • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is free of the target analytes.

  • Standard Addition: Add known amounts of the standards to aliquots of the sample extract. This is an effective but time-consuming method.

  • Isotope Dilution: Use stable isotope-labeled internal standards that co-elute with the native analytes and experience similar matrix effects. Perdeuterated organotin compounds are effective for this purpose.[25]

  • Sample Cleanup: Employ solid-phase extraction (SPE) or other cleanup techniques to remove interfering matrix components before derivatization and analysis.[26]

  • GC-MS/MS: Using a triple quadrupole mass spectrometer in MRM mode can significantly reduce the impact of co-eluting matrix components by monitoring specific precursor-to-product ion transitions.[14][27]

Q6: My baseline is rising significantly during the temperature program. How can I reduce column bleed?

A6: A rising baseline, especially at higher temperatures, is often indicative of column bleed.[6][7] This can increase background noise and interfere with the detection of late-eluting peaks.[5][8]

• Potential Causes:

  • High Operating Temperatures: Exceeding the column's maximum operating temperature will accelerate stationary phase degradation.[8]

  • Oxygen in the Carrier Gas: Oxygen is a major contributor to stationary phase degradation, especially at high temperatures.[5]

  • Column Age and Type: Older columns and columns with thicker films are more prone to bleeding.[6][7]

• Troubleshooting Steps:

  • Check Temperature Limits: Ensure that the GC oven temperature program does not exceed the column's specified maximum operating temperature.[8]

  • Check for Leaks: Use an electronic leak detector to check for leaks in the gas lines, fittings, and injection port.

  • Use High-Purity Gas and Oxygen Traps: Use carrier gas with a purity of 99.9995% or higher and ensure that oxygen traps are installed and have not expired.[10]

  • Properly Condition the Column: Condition a new column according to the manufacturer's instructions to remove any residual impurities and stabilize the stationary phase.

  • Use a Low-Bleed Column: For sensitive applications, consider using a column specifically designed for low bleed and MS applications.[8]

Data Summary Tables

Table 1: Recovery of Organotin Compounds from Spiked Samples

Organotin Compound	Matrix	Spiking Level	Recovery (%)	Analytical Method	Reference
Monobutyltin (MBT)	Mussel Tissue	-	65.7	GC-MS	[1]
Dibutyltin (DBT)	Mussel Tissue	-	59.4	GC-MS	[1]
Tributyltin (TBT)	Mussel Tissue	-	-32.0	GC-MS	[1]
Tripropyltin (TPrT)	Mussel Tissue	-	-12.5	GC-MS	[1]
Monobutyltin (MBT)	Sediment	-	-53.6	GC-MS	[1]
Dibutyltin (DBT)	Sediment	-	13.6	GC-MS	[1]
Tributyltin (TBT)	Sediment	-	20.3	GC-MS	[1]
Tripropyltin (TPrT)	Sediment	-	54.2	GC-MS	[1]
Various Organotins	Beverages	0.001 mg/L & 0.005 mg/L	70.0 - 120.0	GC-MS/MS	[14]
Various Organotins	Harbor Water	5 ng/L	93 - 103	GC/MS	[25]
Various Organotins	Sediment Pore Water	25 ng/L	97 - 108	GC/MS	[25]
Various Organotins	Sediment	10 ng/g	98 - 105	GC/MS	[25]
Butyltins	Estuarine & River Water	-	87 - 131	HS-SPME-GC-MS	[28]
Methyltins	Estuarine & River Water	-	26 - 118	HS-SPME-GC-MS	[28]
Butyl & Phenyltins	Sediment	-	82 - 106	GC-MS/MS & GC-QTOF	[27]

Table 2: Limits of Detection (LOD) for Organotin Compounds

Organotin Compound	Matrix	LOD	Analytical Method	Reference
Butyltins & Phenyltins	Water	0.26 - 0.84 pg of Sn (for a 500-ml sample)	GC-MS/MS	[29]
Butyltins & Phenyltins	-	0.20 - 0.35 pg of Sn	GC-MS/MS	[29]
Various Organotins	Water	0.3 - 1.5 ng/L	GC/MS	[25]
Various Organotins	Sediment	0.4 - 2 ng/g	GC/MS	[25]
TBT, TPT, TMT, Azocyclotin, Cyhexatin	-	1.3 - 5.1 µg/kg	MS/MS	[28]
Butyltins	-	5.7 - 20.1 pg/L (LOQ)	HS-SPME-GC-MS	[28]
Methyltins	-	26.9 - 106 pg/L (LOQ)	HS-SPME-GC-MS	[28]
Butyl & Phenyltins	-	0.23 - 22.11 pg/ml	GC-MS/MS & GC-QTOF	[27]
11 Organotins	Workplace Air	0.14 - 0.57 µg Sn/L	HPLC-ICP-MS	[30]

Experimental Protocols

Protocol 1: Extraction and Derivatization of Organotins from Water Samples using NaBEt4

This protocol is adapted from methodologies for the analysis of organotins in aqueous samples.[22][23]

• Sample Preparation:

  • To a 250 mL volumetric flask, add 250 mL of the water sample.[22]

  • Add an appropriate internal standard (e.g., 20 µL of 1.0 mg/L Tripropyltin).[22]

  • Adjust the pH of the sample to approximately 5 using a 1 M acetic acid/sodium acetate (B1210297) buffer.[23]

• Derivatization:

  • Prepare a fresh 1-2% (w/v) solution of sodium tetraethylborate (NaBEt4) in deionized water or 0.1 M NaOH.[22][23]

  • Add an adequate volume of the NaBEt4 solution to the pH-adjusted sample.

  • Allow the reaction to proceed for at least 10 minutes with shaking.[23]

• Extraction:

  • Add a suitable organic solvent (e.g., 5 mL of pentane (B18724) or hexane).[23]

  • Shake vigorously for at least 10 minutes to extract the derivatized organotins.[23]

  • Allow the phases to separate.

• Concentration and Analysis:

  • Carefully transfer the organic layer to a clean vial.

  • Concentrate the extract to a final volume of approximately 400 µL under a gentle stream of nitrogen.[23]

  • The extract is now ready for GC-MS analysis.

Protocol 2: Extraction and Derivatization of Organotins from Sediment/Soil Samples

This protocol is based on established methods for solid matrices.[19][26]

• Sample Preparation:

  • Weigh approximately 1-4 grams of the dry sediment or soil sample into a centrifuge tube.[19]

  • Add an appropriate internal standard (e.g., deuterated tributyltin).

• Extraction:

  • Add an extraction solvent mixture. A common mixture is diethyl ether:hexane (80:20) containing 0.2% tropolone.[26] Another option is a toluene-methanol mixture (50:50 v/v) with HCl.

  • Extract the sample by shaking mechanically for 1 hour or using ultrasonication for 60 minutes.[26]

  • Centrifuge the sample and collect the supernatant (the organic extract).

  • Repeat the extraction step with a fresh portion of the extraction solvent.

  • Combine the extracts.

• Derivatization (using NaBEt4):

  • Concentrate the combined extract to a smaller volume.

  • Add an acetate buffer to adjust the pH to around 4.5.[19]

  • Add a freshly prepared solution of NaBEt4 while stirring. The derivatized organotins will be simultaneously extracted into the organic layer.[19]

• Cleanup and Analysis:

  • The extract can be further cleaned up using a silica (B1680970) gel column if necessary.[26]

  • Concentrate the final extract to a suitable volume for GC-MS analysis.[26]

Visualizations

Caption: A logical workflow for troubleshooting common issues in GC-MS analysis.

Caption: General workflow for the derivatization of organotins for GC-MS analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. resources.strem.com [resources.strem.com]
• 5. Preventing Column Bleed in Gas Chromatography | Phenomenex [phenomenex.com]
• 6. GC Column Bleed: Causes and Prevention | Separation Science [sepscience.com]
• 7. coleparmer.co.uk [coleparmer.co.uk]
• 8. agilent.com [agilent.com]
• 9. agilent.com [agilent.com]
• 10. agilent.com [agilent.com]
• 11. uhplcs.com [uhplcs.com]
• 12. wyatt.com [wyatt.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. agilent.com [agilent.com]
• 15. elementlabsolutions.com [elementlabsolutions.com]
• 16. elementlabsolutions.com [elementlabsolutions.com]
• 17. agilent.com [agilent.com]
• 18. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 19. gcms.labrulez.com [gcms.labrulez.com]
• 20. scispace.com [scispace.com]
• 21. sodium tetraethyl borate - Chromatography Forum [chromforum.org]
• 22. A simple, low cost GC/MS method for the sub-nanogram per litre measurement of organotins in coastal water - PMC [pmc.ncbi.nlm.nih.gov]
• 23. tools.thermofisher.com [tools.thermofisher.com]
• 24. agilent.com [agilent.com]
• 25. pubs.acs.org [pubs.acs.org]
• 26. www2.gov.bc.ca [www2.gov.bc.ca]
• 27. tandfonline.com [tandfonline.com]
• 28. researchgate.net [researchgate.net]
• 29. Analysis of organotin compounds by grignard derivatization and gas chromatography-ion trap tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Development of a Liquid Chromatographic Method for Quantifying 11 Organotin Compounds in Workplace Air Samples using HPLC-ICP-MS | EVISA's News [speciation.net]

Technical Support Center: Organotin Analysis with Deuterated Standards

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the method development for organotin analysis using deuterated internal standards.

Troubleshooting Guide

This section addresses specific issues that may arise during the analysis of organotin compounds using deuterated standards.

Question: Why am I observing low or inconsistent recoveries of my target organotin compounds even when using a deuterated internal standard?

Answer:

Several factors can contribute to poor recovery despite the use of an isotope dilution method. Consider the following:

• Incomplete Equilibration: The deuterated standard must be fully equilibrated with the native analyte in the sample before extraction. Ensure the standard is added at the earliest possible stage of sample preparation and that the sample is thoroughly homogenized.

• Extraction Inefficiency: While isotope dilution corrects for losses during sample workup, a very low recovery can still impact the signal-to-noise ratio and overall method sensitivity. The extraction method may not be suitable for the specific matrix or organotin species. For instance, phenyltin compounds can be prone to degradation during certain extraction procedures.[1] Consider optimizing the extraction solvent, pH, and technique (e.g., sonication, microwave-assisted extraction).[2]

• Derivatization Issues (for GC-based methods): Organotin compounds require derivatization to increase their volatility for gas chromatography.[1] Incomplete or variable derivatization of both the native analyte and the deuterated standard can lead to inaccurate quantification. The derivatizing agent, such as sodium tetraethylborate, should be fresh and the reaction conditions (pH, temperature, reaction time) optimized.[3][4]

• Degradation of Analytes: Some organotin compounds, particularly tributyltin (TBT), can degrade to dibutyltin (B87310) (DBT) and monobutyltin (B1198712) (MBT) during extraction or analysis.[2] Using a double spike with different enriched isotopes for each butyltin species can help to evaluate and correct for these transformations.[2]

Question: I am seeing significant peak tailing for my organotin compounds in my GC analysis. What are the likely causes and solutions?

Answer:

Peak tailing in the gas chromatography of organotin compounds is a common issue and can often be attributed to:

• Active Sites in the GC System: Organotin compounds can interact with active sites in the injection port liner, column, or detector. To mitigate this, frequent maintenance of the inlet, including changing the liner, is recommended.[3] Using a guard column at the detector end may also help extend the life of the analytical column.[3]

• Suboptimal Detector Temperature: For detectors like the Pulsed Flame Photometric Detector (PFPD), operating at a higher temperature (e.g., 325-350°C) can help reduce peak tailing.[3]

• Column Choice and Condition: The choice of GC column is critical. A well-maintained, appropriate column will minimize tailing. Over time, column performance degrades, leading to increased peak tailing.

Question: My analytical results are showing high variability between replicate injections. What could be causing this?

Answer:

High variability in replicate injections often points to issues with the analytical instrumentation or sample introduction.

• Injector Problems: Inconsistent injections from the autosampler can be a major source of variability. Check the syringe for bubbles and ensure it is functioning correctly.

• Matrix Effects: Complex sample matrices can interfere with the analysis, leading to inconsistent results.[3] Proper sample clean-up is crucial. Matrix effects can also manifest as ion suppression or enhancement in mass spectrometry, although the use of a co-eluting deuterated internal standard should largely correct for this. A slight chromatographic shift between the native and deuterated compound (isotope effect) can sometimes lead to differential matrix effects.[5]

• Detector Contamination: In some detector systems, such as the PFPD, contamination can build up over time, leading to inconsistent responses.[3] Regular cleaning and maintenance are essential.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the methodology of organotin analysis with deuterated standards.

Question: What are the advantages of using deuterated internal standards for organotin analysis?

Answer:

The use of deuterated internal standards in an isotope dilution mass spectrometry (IDMS) approach offers several key advantages over traditional external or internal calibration methods:

• Improved Accuracy and Precision: IDMS is considered a definitive quantitative method.[1] It corrects for variations in sample matrix, extraction efficiency, and instrumental drift, leading to higher accuracy and precision.[2][6] Recoveries using the isotopic dilution method have been shown to be in the range of 70–114% with relative standard deviations (RSDs) of 1.2–2.9%, compared to 33–68% recovery and 5.7–12.7% RSD for external calibration.[1][7][8]

• Correction for Analyte Loss: Since the deuterated standard is chemically almost identical to the analyte, it experiences the same losses during sample preparation and analysis. Quantification is based on the ratio of the native analyte to the isotopically labeled standard, which remains constant even if a portion of the sample is lost.[9]

• Enhanced Sensitivity: Isotope dilution methods can be more sensitive than external calibration, with detection limits for some organotins being three times lower.[1][7][8]

Question: When is derivatization necessary for organotin analysis?

Answer:

Derivatization is a mandatory step for the analysis of most organotin compounds by gas chromatography (GC).[1] This is because organotins, particularly the mono- and di-substituted forms, are polar and non-volatile.[1] Derivatization, typically through ethylation with reagents like sodium tetraethylborate, converts them into more volatile and thermally stable forms suitable for GC separation.[3][4]

High-performance liquid chromatography (HPLC) methods, on the other hand, do not typically require derivatization, which can simplify sample preparation.[1][10]

Question: Should I use GC-ICP-MS or LC-ICP-MS for my organotin analysis?

Answer:

Both GC-ICP-MS and LC-ICP-MS are powerful techniques for organotin speciation, and the choice depends on the specific analytical needs.

• GC-ICP-MS: Generally offers higher resolution, allowing for the separation of a larger number of organotin compounds in a single run.[6] However, it requires a time-consuming derivatization step.[6]

• LC-ICP-MS: Avoids the need for derivatization, simplifying sample preparation.[1][10] The injection-to-injection time can be shorter than for GC methods.[6] However, it may separate a smaller number of compounds in a single analysis compared to GC.[6]

Isotope dilution can be effectively coupled with both techniques to achieve high accuracy and precision.[6]

Question: How should I prepare my samples for organotin analysis?

Answer:

Sample preparation is a critical step and varies depending on the matrix.

• Water Samples: Often involves solid-phase extraction (SPE) to pre-concentrate the organotin compounds.[1][7][8]

• Sediment and Soil Samples: Typically require an extraction step, often using an acidic solvent mixture like toluene-methanol with hydrochloric acid or acetic acid.[11] Microwave-assisted extraction can also be employed to improve efficiency.[2][12]

• Biological Tissues: A soft extraction is needed to preserve the organotin species.[13] Microwave extraction with tetramethylammonium (B1211777) hydroxide (B78521) (TMAH) has been successfully used for biological samples.[12]

In all cases, the deuterated internal standard should be added at the beginning of the sample preparation process to ensure proper equilibration with the native analytes.

Quantitative Data Summary

The following tables summarize key quantitative data from relevant studies, highlighting the performance of different analytical methods.

Table 1: Comparison of External Calibration and Isotope Dilution for Organotin Analysis by LC-ICP-MS.

Parameter	External Calibration	Isotope Dilution Method
Recovery	33–68%	70–114%
% RSD	5.7–12.7%	1.2–2.9%
Detection Limits	1.5–25.6 ng/L	0.5–1.2 ng/L

Data sourced from studies on the analysis of various organotin compounds in water and sediment samples.[1][7][8]

Table 2: Performance Characteristics of GC-MS/MS and GC-ICP/MS for Organotin Analysis in Certified Bivalve Samples.

Parameter	GC-MS/MS	GC-ICP/MS
Precision (% RSD)	< 12%	< 12%
Limit of Quantification (LOQ)	0.06–1.45 pg	0.02–0.27 pg

This data demonstrates the excellent linearity and precision achievable with both detection methods when coupled with isotope dilution.[12]

Experimental Protocols & Workflows

This section provides a detailed methodology for a typical organotin analysis workflow and includes diagrams for visualization.

Detailed Methodology: Organotin Analysis in Sediment using GC-IDMS

This protocol describes a general procedure for the extraction, derivatization, and analysis of organotin compounds in sediment samples using gas chromatography-isotope dilution mass spectrometry.

• Sample Preparation and Spiking:

  • Weigh approximately 1 gram of homogenized sediment into an extraction vessel.

  • Spike the sample with a known amount of a deuterated organotin internal standard mixture (e.g., d27-TBT).

  • Allow the sample to equilibrate for a set period to ensure the standard is fully integrated with the sample matrix.

• Extraction:

  • Add an appropriate extraction solvent. A common choice is a mixture of an organic solvent (e.g., toluene, hexane) and an acid (e.g., acetic acid, hydrochloric acid).[11] Tropolone may be added as a complexing agent.[11]

  • Extract the organotins using a method such as sonication, mechanical shaking, or pressurized liquid extraction (PLE).[14]

  • Separate the organic extract from the solid sediment by centrifugation.

• Derivatization (Ethylation):

  • To the organic extract, add an acetate (B1210297) buffer to adjust the pH to approximately 5.[4]

  • Add a freshly prepared solution of an ethylating agent, such as sodium tetraethylborate (NaBEt4).[4]

  • Shake the mixture vigorously for about 30 minutes to allow the derivatization reaction to complete. The organotin chlorides are converted to their more volatile ethyl derivatives.

  • Allow the phases to separate and collect the organic layer (e.g., hexane) containing the derivatized analytes.[4]

• GC-MS Analysis:

  • Inject an aliquot of the organic extract into the GC-MS system.

  • The GC separates the different ethylated organotin compounds based on their boiling points and interaction with the column stationary phase.

  • The mass spectrometer detects and quantifies the native and deuterated organotin species.

• Data Analysis:

  • Integrate the peak areas for the characteristic ions of both the native organotin compound and its corresponding deuterated internal standard.

  • Calculate the ratio of the peak areas.

  • Determine the concentration of the native organotin compound in the original sample by using the calculated ratio and the known amount of the added deuterated standard.

Workflow and Logic Diagrams

Caption: General experimental workflow for organotin analysis using deuterated standards.

Caption: A logical troubleshooting guide for common issues in organotin analysis.

References

• 1. Speciation and quantification of organotin compounds in sediment and drinking water by isotope dilution liquid chromatography-inductively coupled plas ... - Analytical Methods (RSC Publishing) DOI:10.1039/C5AY00555H [pubs.rsc.org]
• 2. Determination of butyltin compounds in environmental samples by isotope-dilution GC-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ysi.com [ysi.com]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. benchchem.com [benchchem.com]
• 6. agilent.com [agilent.com]
• 7. Speciation and quantification of organotin compounds in sediment and drinking water by isotope dilution liquid chromatography-inductively coupled plasma-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. gcms.cz [gcms.cz]
• 10. eurofins.com.au [eurofins.com.au]
• 11. scispace.com [scispace.com]
• 12. Comparison between GC-MS and GC-ICPMS using isotope dilution for the simultaneous monitoring of inorganic and methyl mercury, butyl and phenyl tin compounds in biological tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. s4science.at [s4science.at]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Organotins in Seawater

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the determination of organotin compounds in seawater. Organotins, particularly tributyltin (TBT), have been widely used as biocides in anti-fouling paints for ships, leading to their accumulation in marine environments and posing significant risks to aquatic organisms even at low concentrations.[1][2][3] Accurate and sensitive analytical methods are therefore crucial for monitoring their presence and ensuring environmental safety. This document outlines and compares the most common analytical techniques, offering detailed experimental protocols and performance data to aid researchers in selecting the most appropriate method for their needs.

Comparison of Analytical Methods

The two primary chromatographic techniques for organotin analysis are Gas Chromatography (GC) and Liquid Chromatography (LC), typically coupled with Mass Spectrometry (MS) for sensitive and selective detection.[2][4][5]

Gas Chromatography (GC) methods often require a derivatization step to convert the polar and non-volatile organotin compounds into more volatile and thermally stable forms suitable for GC analysis.[4] Common derivatization agents include Grignard reagents and sodium tetraethylborate (STEB).[2][4] GC coupled with Mass Spectrometry (GC-MS) or tandem Mass Spectrometry (GC-MS/MS) offers high sensitivity and selectivity.[2][6]

Liquid Chromatography (LC) , particularly High-Performance Liquid Chromatography (HPLC), coupled with tandem Mass Spectrometry (LC-MS/MS) or Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS), is an increasingly popular alternative.[1][7][8] A key advantage of LC-based methods is that they often do not require a derivatization step, simplifying sample preparation.[1][8]

Below is a table summarizing the performance of various analytical methods for the determination of common organotin compounds in seawater.

Method	Analyte	Derivatization Agent	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Recovery (%)	Reference
GC-MS/MS	Tributyltin (TBT)	Pentylmagnesium bromide	0.26 pg of Sn (Method Detection Limit)	90-122	[9]
Dibutyltin (DBT)	Pentylmagnesium bromide	0.35 pg of Sn (Method Detection Limit)	90-122	[9]
Monobutyltin (MBT)	Pentylmagnesium bromide	0.84 pg of Sn (Method Detection Limit)	90-122	[9]
GC-MS	Butyltins	Sodium Tetraethylborate (STEB)	Low ng/L range	>70	[10]
GC-MS	Butyltins	Grignard reagent (n-pentylmagnesium bromide)	-	Good results for certified reference material	[2]
Butyltins	Sodium Tetraethylborate (STEB)	Lower detection limits than Grignard, especially for TBT	Good results for certified reference material	[2]
LC-MS/MS	Tributyltin (TBT)	None	Below regulated levels	-	[1]
Fentin	None	Below regulated levels	-	[1]
Cyhexatin	None	Below regulated levels	-	[1]
Fenbutatin oxide	None	Below regulated levels	-	[1]
HPLC-ICP-MS	Monobutyltin (MBT)	None	50 ng/L	-	[7]
Dibutyltin (DBT)	None	30 ng/L	-	[7]
Tributyltin (TBT)	None	80 ng/L	-	[7]
Triphenyltin (TPhT)	None	10 ng/L	-	[7]
HS-SPME-GC-FID	Monobutyltin (MBT)	Sodium Tetraethylborate (STEB)	0.05 µg/L	80-114	[5]
Dibutyltin (DBT)	Sodium Tetraethylborate (STEB)	0.01 µg/L	80-114	[5]
Tributyltin (TBT)	Sodium Tetraethylborate (STEB)	0.01 µg/L	80-114	[5]

Experimental Workflow

The general workflow for the analysis of organotins in seawater involves several key stages, from sample collection to final data analysis. This process is crucial for obtaining accurate and reproducible results.

Caption: General workflow for organotin analysis in seawater.

Detailed Experimental Protocols

Below are detailed methodologies for two common approaches for the determination of organotins in seawater: GC-MS/MS with derivatization and LC-MS/MS without derivatization.

Method 1: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) with Derivatization

This method is based on the derivatization of organotins with a Grignard reagent followed by GC-MS/MS analysis.[9][11]

1. Sample Preparation and Extraction:

• Collect 500 mL of seawater in a clean glass bottle.

• Acidify the sample to pH 4.5 with a suitable buffer (e.g., acetic acid/sodium acetate).[6]

• For extraction, use a liquid-liquid extraction (LLE) procedure with a non-polar solvent like hexane (B92381) or pentane (B18724) in the presence of a complexing agent such as tropolone (B20159) or sodium diethyldithiocarbamate (B1195824) (DDTC).[9]

2. Derivatization:

• The most common derivatization agents are Grignard reagents (e.g., pentylmagnesium bromide) or sodium tetraethylborate (STEB).[2][9]

• Using Pentylmagnesium Bromide: To the organic extract, add pentylmagnesium bromide and allow the reaction to proceed to form the pentylated derivatives of the organotin compounds.[9][11]

• Using Sodium Tetraethylborate (STEB): Add a freshly prepared solution of STEB (e.g., 2% w/v in 0.1 M NaOH) to the acidified water sample before extraction.[5][6] This allows for in-situ derivatization.

3. GC-MS/MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID, 0.25 µm film thickness 5% phenyl methylpolysiloxane column (e.g., TraceGOLD TG-5MS).[6]

  • Injector: Use a programmable temperature vaporizer (PTV) injector.[6]

  • Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a final temperature (e.g., 280°C).[12]

  • Carrier Gas: Helium at a constant flow rate.[12]

• Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electron Impact (EI).[10]

  • Acquisition Mode: Timed Selected Reaction Monitoring (t-SRM) for high sensitivity and selectivity.[6] Monitor specific precursor-to-product ion transitions for each organotin derivative.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method allows for the direct analysis of organotins without the need for derivatization, simplifying the sample preparation process.[1]

1. Sample Preparation and Extraction:

• Collect seawater samples as described in Method 1.

• For direct injection, the seawater sample may only require filtration and dilution.[1]

• Alternatively, solid-phase extraction (SPE) can be used for pre-concentration and clean-up. C18 cartridges are commonly used for this purpose.[12][13]

2. LC-MS/MS Analysis:

• Liquid Chromatograph (LC) Conditions:

  • Column: A reverse-phase C18 column (e.g., 50 x 3 mm, 2.6u).[1]

  • Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a small amount of an additive like formic acid and ammonium (B1175870) formate (B1220265) to improve ionization.[1]

  • Flow Rate: A typical flow rate is around 800 µL/min.[1]

• Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.[1]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) to monitor specific transitions for each organotin compound.[1]

Conclusion

Both GC-MS/MS and LC-MS/MS are powerful techniques for the determination of organotins in seawater. The choice of method depends on several factors, including the specific organotin compounds of interest, the required sensitivity, and the available instrumentation.

• GC-MS/MS offers very low detection limits but requires a derivatization step, which can be time-consuming and introduce potential sources of error.[4]

• LC-MS/MS simplifies sample preparation by eliminating the need for derivatization and is suitable for a broader range of organotin compounds.[1][8]

For routine monitoring and high-throughput analysis, LC-MS/MS is often preferred due to its simpler workflow. However, when the utmost sensitivity is required for specific butyltin compounds, a well-optimized GC-MS/MS method with derivatization may be the better choice. Researchers should carefully validate their chosen method using certified reference materials to ensure the accuracy and reliability of their results.

References

• 1. sciex.jp [sciex.jp]
• 2. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 3. pjoes.com [pjoes.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Analysis of organotin compounds by grignard derivatization and gas chromatography-ion trap tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]

The Analyst's Compass: Navigating Internal Standards for Accurate Organotin Quantification

A Comparative Guide to Dibutyldiethyltin-d18 and Other Internal Standards in Organotin Analysis

For researchers, scientists, and drug development professionals engaged in the trace-level quantification of organotin compounds, the choice of an appropriate internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison of Dibutyldiethyltin-d18, a deuterated internal standard, with other commonly employed internal standards, including tin-isotope labeled analogues and non-isotope labeled structural analogues. By presenting supporting experimental data, detailed methodologies, and a logical framework for selection, this document aims to empower analysts to make informed decisions for their specific applications.

The use of an internal standard is indispensable in analytical methodologies, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), to correct for analyte losses during sample preparation and variations in instrument response. An ideal internal standard mimics the physicochemical properties of the target analyte, ensuring it is equally affected by experimental variables. In the realm of organotin analysis, stable isotope-labeled internal standards, including deuterated and tin-isotope labeled compounds, are generally considered the gold standard due to their high degree of chemical similarity to the native analytes.

Performance Comparison of Internal Standards

The selection of an internal standard significantly impacts the accuracy, precision, and robustness of an analytical method. This section provides a comparative overview of the performance of deuterated internal standards like Dibutyldiethyltin-d18, tin-isotope labeled standards, and non-deuterated structural analogues.

Key Performance Parameters:

• Accuracy and Precision: Isotope dilution mass spectrometry (IDMS), employing either deuterated or tin-isotope labeled standards, is recognized for its superior accuracy and precision.[1][2] Studies using 119Sn-enriched butyltin spikes for the analysis of certified reference materials have demonstrated excellent agreement with certified values and high precision, with relative standard deviations (RSDs) typically below 10%.[1][2] Deuterated standards also offer high precision, often with RSDs well below 15%.[3] Non-deuterated internal standards, while capable of correcting for some variability, may not fully compensate for matrix effects and extraction inconsistencies, potentially leading to lower accuracy and precision.

• Matrix Effect Compensation: Matrix effects, the suppression or enhancement of the analyte signal by co-eluting compounds from the sample matrix, are a significant challenge in trace analysis.[4][5][6][7] Stable isotope-labeled internal standards that co-elute with the analyte are the most effective at compensating for these effects, as they are similarly impacted.[3][8] Deuterated standards, due to their near-identical retention times to the native analytes, provide excellent correction for matrix effects.[3] Tin-isotope labeled standards also offer robust compensation. Structural analogues, however, may have different chromatographic behavior and ionization efficiencies, leading to incomplete correction for matrix-induced signal variations.

• Recovery and Robustness: Isotope-labeled internal standards are added to the sample at the beginning of the analytical workflow and experience the same losses as the analyte during extraction, cleanup, and derivatization steps. This ensures that the final analyte-to-internal standard ratio remains constant, leading to accurate quantification despite variations in recovery. Methods employing 118Sn-enriched butyltin standards have shown that quantitative extraction of organotin compounds from complex matrices like sediment can be achieved.[9]

• Potential for Isotopic Exchange: A potential drawback of deuterated standards is the risk of hydrogen-deuterium exchange, where deuterium (B1214612) atoms on the internal standard are replaced by hydrogen atoms from the sample matrix or solvents.[10][11] This can lead to a decrease in the internal standard signal and an overestimation of the analyte concentration. Careful selection of the deuteration position to be on a stable part of the molecule is crucial to minimize this risk. Tin-isotope labeled standards are not susceptible to this issue.

The following tables summarize quantitative data from various studies, highlighting the performance differences between different types of internal standards for organotin analysis. It is important to note that this data is compiled from multiple sources and direct head-to-head comparisons under identical conditions are limited.

Table 1: Performance Comparison of Internal Standards for Organotin Analysis

Internal Standard Type	Typical Recovery (%)	Typical Precision (%RSD)	Matrix Effect Compensation	Potential Issues
Deuterated (e.g., Dibutyldiethyltin-d18)	High and effectively corrected	< 15%[3]	Excellent	Potential for H/D exchange[10][11]
Tin-Isotope Labeled (e.g., 119Sn-TBT)	High and effectively corrected	< 10%[1][2]	Excellent	Higher cost and limited availability
Non-Deuterated Structural Analogue (e.g., Tripropyltin)	Variable, correction may be incomplete	5-25%	Moderate to Good	Different physicochemical properties

Table 2: Exemplary Performance Data from Literature

Analyte(s)	Internal Standard(s)	Matrix	Method	Recovery (%)	Precision (%RSD)	LOD	Reference
Butyltins	119Sn-enriched Butyltins	Sediment (CRM)	GC-ICP-MS	Certified Value Agreement	8.4	-	[1]
Butyltins & Phenyltins	Tripropyltin (B15187550)	Coastal Water	GC-MS	>97 (for TBT & TPhT)	-	0.70 ng/L (for TBT)	[12]
Butyltins	118Sn-enriched Butyltins	Sediment (CRM)	GC-ICP-MS	Certified Value Agreement	0.03-0.45 (instrumental)	-	[9]
Pesticides & Mycotoxins	Deuterated Analogues	Cannabis	LC-MS/MS	Corrected	< 20	-	[3]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to achieving reliable analytical results. Below are representative methodologies for the analysis of organotin compounds using different types of internal standards.

Protocol 1: Analysis of Butyltins in Sediment using a Tin-Isotope Labeled Internal Standard (ID-GC-ICP-MS)

This protocol is adapted from a method utilizing 118Sn-enriched butyltin compounds for the determination of mono-, di-, and tributyltin in sediment.[9]

1. Sample Preparation and Extraction: a. Weigh approximately 0.5 g of freeze-dried sediment into a centrifuge tube. b. Spike the sample with a known amount of a mixed 118Sn-enriched butyltin standard solution. c. Add 10 mL of a toluene-acetic acid-tropolone extraction solution. d. Shake the mixture mechanically for a specified time (e.g., 30 minutes). e. Centrifuge the sample and carefully transfer the organic supernatant to a clean tube.

2. Derivatization: a. To the extracted organic phase, add an aqueous solution of sodium tetraethylborate (NaBEt4) to ethylate the butyltin species. b. Shake the mixture vigorously for a set period (e.g., 15 minutes) to ensure complete derivatization. c. Allow the phases to separate and collect the upper organic layer containing the ethylated organotins.

3. Instrumental Analysis (GC-ICP-MS):

• Gas Chromatograph (GC):
• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.
• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).
• Injector: Split/splitless injector at a suitable temperature (e.g., 250 °C).
• Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 280 °C) and hold for several minutes.
• Inductively Coupled Plasma Mass Spectrometer (ICP-MS):
• Monitored Isotopes: m/z 118 and 120 (for 118Sn-labeled standard and natural abundance tin, respectively).
• Tuning: Optimize the ICP-MS for sensitivity and stability.
• Data Acquisition: Monitor the signals for the selected tin isotopes over the chromatographic run time.

4. Quantification:

• Calculate the isotope ratio of 120Sn/118Sn for each butyltin compound.
• Use the principles of isotope dilution analysis to calculate the concentration of each analyte in the original sample.

Protocol 2: Analysis of Organotins in Water using a Non-Deuterated Internal Standard (GC-MS)

This protocol is a generalized procedure based on methods using a structural analogue like tripropyltin as an internal standard.[12]

1. Sample Preparation and Extraction: a. To a 250 mL water sample in a separatory funnel, add a known amount of tripropyltin (TPrT) internal standard solution. b. Adjust the pH of the sample to approximately 4-5 with an acetate (B1210297) buffer. c. Add a suitable organic extraction solvent (e.g., hexane (B92381) or a mixture of hexane and dichloromethane). d. Shake the funnel vigorously for several minutes to extract the organotin compounds into the organic phase. e. Allow the layers to separate and collect the organic layer. Repeat the extraction process for exhaustive recovery.

2. Derivatization: a. To the combined organic extracts, add an aqueous solution of sodium tetraethylborate (NaBEt4). b. Shake the mixture to facilitate the ethylation of the organotin analytes and the internal standard. c. After phase separation, collect the organic layer.

3. Cleanup (Optional): a. The extract may be passed through a small column containing Florisil or silica (B1680970) gel to remove interfering matrix components.

4. Instrumental Analysis (GC-MS):

• Gas Chromatograph (GC):
• Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).
• Carrier Gas: Helium.
• Injector: Operate in splitless mode to enhance sensitivity.
• Oven Temperature Program: A suitable temperature gradient to separate the ethylated organotin compounds.
• Mass Spectrometer (MS):
• Ionization Mode: Electron Ionization (EI).
• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for each ethylated organotin and the internal standard.

5. Quantification:

• Generate a calibration curve by analyzing standards containing known concentrations of the target organotins and a constant concentration of the internal standard.
• Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.
• Determine the concentration of the organotins in the samples by using the calibration curve.

Mandatory Visualization

The following diagrams illustrate the logical relationships in selecting an internal standard and a typical experimental workflow for organotin analysis.

Caption: Decision tree for selecting an appropriate internal standard for organotin analysis.

Caption: General experimental workflow for the analysis of organotin compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of butyltin compounds in environmental samples by isotope-dilution GC-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. benchchem.com [benchchem.com]
• 9. Species-specific isotope dilution analysis of mono-, di, and tri-butyltin compounds in sediment using gas chromatography-inductively coupled plasma mass spectrometry with synthesized 118Sn-enriched butyltins - Analyst (RSC Publishing) [pubs.rsc.org]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. researchgate.net [researchgate.net]
• 12. A simple, low cost GC/MS method for the sub-nanogram per litre measurement of organotins in coastal water - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to GC-MS and LC-MS for the Analysis of Organotin Compounds

For Researchers, Scientists, and Drug Development Professionals

The accurate and sensitive determination of organotin compounds is crucial across various scientific disciplines, from environmental monitoring to food safety and pharmaceutical development, due to their widespread industrial use and inherent toxicity. The two most powerful and prevalent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of these two methods, supported by experimental data, to aid researchers in selecting the most appropriate technique for their specific analytical challenges.

Principle of Analysis

GC-MS analysis of organotins hinges on the separation of volatile and thermally stable compounds. Since most organotin compounds are polar and non-volatile, a critical and mandatory derivatization step is required to convert them into species suitable for gas chromatography.[1] This process typically involves alkylation, such as ethylation with sodium tetraethylborate (NaBEt₄) or pentylation using a Grignard reagent like pentylmagnesium bromide, to increase their volatility.[1][2] Following separation in the gas chromatograph, the compounds are ionized, typically by electron ionization (EI), and detected by a mass spectrometer.[3]

LC-MS , in contrast, separates compounds in the liquid phase. A significant advantage of LC-MS is that it generally does not require a derivatization step, thus simplifying sample preparation and reducing a potential source of analytical error.[4] Separation is typically achieved using reversed-phase chromatography with a C18 column.[5] The mobile phase usually consists of a mixture of water with an organic solvent like acetonitrile (B52724) or methanol, often with additives such as formic acid or ammonium (B1175870) formate (B1220265) to facilitate ionization.[5][6] Electrospray ionization (ESI) is a common ionization technique used for the analysis of these polar compounds.[6]

Performance Comparison

The choice between GC-MS and LC-MS for organotin analysis often depends on the specific requirements of the study, including the number of target compounds, the complexity of the sample matrix, and the desired sensitivity.

Feature	GC-MS	LC-MS/MS
Derivatization	Mandatory (e.g., ethylation, pentylation)[1]	Generally not required[4]
Sample Preparation	More complex and time-consuming due to derivatization[4]	Simpler and faster[6]
Number of Compounds per Run	Can separate a larger number of organotin compounds (10-12) in a single run[4]	Typically separates a smaller number of compounds (5-6) in a single run[4]
Analysis Time	Can have longer chromatographic run times[6]	Can have shorter injection-to-injection times[4]
Sensitivity	Very high, with detection limits in the low ng/L to pg range[2][7][8]	High sensitivity, with detection limits in the µg/kg to ng/L range[6][9]
Selectivity	High, especially with MS/MS (MRM mode)[10]	High, particularly with MS/MS (MRM mode)[6]
Cost per Sample	Can be higher due to the cost of derivatizing agents[4]	Can be lower due to simpler sample preparation
Matrix Effects	Can be significant, but are often mitigated by the cleanup steps involved in sample preparation	Can be a concern, often addressed by dilution of the sample extract or the use of matrix-matched standards[6]

Quantitative Data Summary

The following tables summarize the limits of detection (LOD) and quantification (LOQ) reported in various studies for the analysis of organotin compounds using GC-MS and LC-MS.

Table 1: Quantitative Performance Data for GC-MS Analysis of Organotins

Compound	Matrix	Derivatization Agent	LOD	LOQ	Reference
Tributyltin (TBT)	Coastal Water	Sodium tetraethylborate	0.70 ng/L	2.1 ng/L	[7]
Monobutyltin (MBT)	Water	Pentylmagnesium bromide	0.26 pg of Sn	-	[2]
Dibutyltin (DBT)	Water	Pentylmagnesium bromide	0.35 pg of Sn	-	[2]
Tributyltin (TBT)	Water	Pentylmagnesium bromide	0.20 pg of Sn	-	[2]
Monophenyltin (MPT)	Water	Pentylmagnesium bromide	0.84 pg of Sn	-	[2]
Diphenyltin (DPT)	Water	Pentylmagnesium bromide	0.31 pg of Sn	-	[2]
Triphenyltin (TPT)	Water	Pentylmagnesium bromide	0.28 pg of Sn	-	[2]
Various Organotins	Beverages	Sodium tetraethylborate	-	0.0001 mg/L	[10]

Table 2: Quantitative Performance Data for LC-MS/MS Analysis of Organotins

Compound	Matrix	LOD	LOQ	Reference
Tributyltin chloride (TBT)	Apple	-	2 µg/kg	[6]
Fentin acetate	Apple	-	2 µg/kg	[6]
Cyhexatin	Apple	-	2 µg/kg	[6]
Fenbutatin oxide	Apple	-	2 µg/kg	[6]
Tributyltin chloride (TBT)	Seawater	-	50 ng/L	[6]
Fentin acetate	Seawater	-	50 ng/L	[6]
Cyhexatin	Seawater	-	50 ng/L	[6]
Fenbutatin oxide	Seawater	-	50 ng/L	[6]
Tri-n-butyltin chloride (TBT)	Plastic Food Packaging	0.1 µg/kg	-	[9]
Triphenyltin chloride (TPT)	Plastic Food Packaging	0.6 µg/kg	-	[9]
Dibutyltin dichloride (DBT)	Plastic Food Packaging	0.8 µg/kg	-	[9]
Diphenyltin dichloride (DPT)	Plastic Food Packaging	0.3 µg/kg	-	[9]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the analysis of organotin compounds by GC-MS and LC-MS.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of organotin compounds by grignard derivatization and gas chromatography-ion trap tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. Organotin in water and Tropolone-LCMSMS - Chromatography Forum [chromforum.org]
• 6. sciex.jp [sciex.jp]
• 7. A simple, low cost GC/MS method for the sub-nanogram per litre measurement of organotins in coastal water - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]

A Comparative Guide to Derivatization Techniques for Organotin Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of organotin compounds, a class of chemicals with widespread industrial applications and significant toxicological profiles, is a critical task in environmental monitoring, food safety, and pharmaceutical development. Due to the low volatility and high polarity of many organotin species, a derivatization step is often essential prior to analysis by gas chromatography (GC). This guide provides an objective comparison of the two most prevalent derivatization techniques: in situ ethylation with sodium tetraethylborate (NaBEt₄) and alkylation via Grignard reagents. This comparison is supported by experimental data to aid researchers in selecting the most appropriate method for their analytical needs.

Introduction to Organotin Derivatization

Organotin compounds, such as tributyltin (TBT), dibutyltin (B87310) (DBT), and monobutyltin (B1198712) (MBT), degrade in the environment to form more polar metabolites.[1] These polar compounds are not readily amenable to GC analysis, necessitating a chemical modification step to increase their volatility and thermal stability.[1][2][3][4] Derivatization converts these ionic species into fully alkylated, more volatile forms, enabling their separation and detection by GC-based methods like GC-Mass Spectrometry (GC-MS).[1][2] The two most common and effective derivatization approaches are reactions with Grignard reagents and sodium tetraethylborate.[1][2]

Comparison of Key Derivatization Techniques

The choice between using a Grignard reagent or sodium tetraethylborate depends on several factors, including the sample matrix, the target analytes, and the desired analytical performance.

Feature	Grignard Reagents (e.g., Methylmagnesium Bromide, Pentylmagnesium Bromide)	Sodium Tetraethylborate (NaBEt₄)
Principle	Alkylation of organotin halides with an alkyl group from the Grignard reagent (RMgX).[5]	Ethylation of organotin compounds.
Reaction Conditions	Requires strictly anhydrous (dry) conditions as the reagent reacts violently with water.[2] Typically performed in non-polar organic solvents like hexane (B92381) or diethyl ether.[1][2]	Can be performed directly in aqueous samples (in situ derivatization), simplifying sample preparation.[1][3][4] The reaction is typically carried out at a pH of 4-5.[3]
Reagent Stability	Sensitive to air and moisture, requiring careful handling and storage.	The derivatization solution should be freshly prepared for optimal performance.[1]
Selectivity	A variety of alkyl groups can be introduced (methyl, pentyl, etc.), allowing for tailored derivatization.[1][6]	Specifically introduces ethyl groups.
Derivatization Yield & Reproducibility	Reported to provide high yields and reproducibility across various environmental matrices.[2]	Generally provides good yields, though excess reagent is often needed to counteract matrix effects.[3]
Advantages	High derivatization efficiency and versatility in choosing the alkyl group.	Convenient for aqueous samples, allowing for simultaneous extraction and derivatization, which can reduce sample handling steps.[1][3]
Disadvantages	Highly reactive and hazardous, requiring specialized handling in a fume hood.[1][2] The multi-step process can be more time-consuming.	The reagent can be expensive, and side reactions with other matrix components can occur.[2]

Quantitative Performance Data

The following table summarizes key performance metrics for organotin analysis using different derivatization approaches, as reported in various studies.

Parameter	Grignard Reagent (Pentylmagnesium Bromide)	Sodium Tetraethylborate (NaBEt₄)	Reference
Analytes	Mono-, di-, and tributyltins; Mono-, di-, and triphenyltins	17 Organotin Compounds	[6],[7]
Instrumental Detection Limits (IDL)	0.20 to 0.35 pg of Sn	Not explicitly stated, but method is described as sensitive for trace analysis.	[6]
Method Detection Limits (MDL)	0.26 to 0.84 pg of Sn (for a 500 mL water sample)	Not explicitly stated, but calibration curves ranged from 0.001 to 0.200 mg/L.	[6],[7]
Linearity (R²)	Linear in the range of 0.5-100 pg of Sn	> 0.995 for all compounds	[6],[7]
Recoveries	71% to 109% (calibrated with surrogate compounds)	70.0% to 120.0% (for the majority of organotins)	[6],[7]
Relative Standard Deviation (RSD)	Not explicitly stated	< 10.0%	[7]

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative protocols for each derivatization technique.

Protocol 1: Derivatization using Grignard Reagents (Methyl- and Pentylmagnesium Bromide)

This protocol is adapted from a method for the analysis of organotin compounds in environmental, food, or consumer product extracts.[1]

Materials:

• Sample extract concentrated in an apolar solvent (e.g., hexane)

• Methylmagnesium bromide (1.4 M in 75/25 toluene/THF) or Pentylmagnesium bromide (2 M in diethyl ether)

• Saturated ammonium (B1175870) chloride solution or 0.25 mol/L aqueous sulfuric acid

• Vortex mixer

• Reaction tubes

• Autosampler vials

Procedure:

• Concentrate the sample extract to 1 mL in a reaction tube.

• In a fume hood, add 0.5 mL of the selected Grignard reagent (methylmagnesium bromide for methyl-derivatives or pentylmagnesium bromide for pentyl-derivatives).

• Vortex the solution for 10 seconds and let it stand at room temperature for 15 minutes.

• To stop the reaction and remove excess Grignard reagent, add 2 mL of either saturated ammonium chloride solution or 0.25 mol/L aqueous sulfuric acid.

• Vortex the mixture for 10 seconds and allow the two phases to separate.

• Carefully transfer the upper apolar (hexane) phase to an autosampler vial for GC-MS analysis.

Protocol 2: In situ Derivatization using Sodium Tetraethylborate (NaBEt₄)

This protocol is suitable for aqueous samples and combines derivatization with extraction.[1][8]

Materials:

• Aqueous sample

• Acetate (B1210297) buffer (to adjust pH to 4-5)[3]

• Sodium tetraethylborate (NaBEt₄) solution (e.g., 2% w/v in ethanol (B145695) or water, freshly prepared)[1][8]

• Hexane

• Vortex mixer or shaker

• Reaction tubes or separatory funnel

• Autosampler vials

Procedure:

• Place a defined volume of the aqueous sample (e.g., 5 mL) into a reaction tube.[8]

• Add acetate buffer to adjust the sample pH to approximately 4.7.[8]

• Add the freshly prepared NaBEt₄ solution (e.g., 0.5 mL of 2% solution).[8]

• Add an extraction solvent, such as hexane (e.g., 1-2 mL).[1][8]

• Shake or vortex the mixture for a specified time (e.g., 30 minutes) to allow for derivatization and extraction to occur.[1][8]

• Allow the phases to separate.

• Transfer the upper hexane layer containing the ethylated organotin derivatives to an autosampler vial for GC-MS analysis.

Visualizing the Experimental Workflows

The following diagrams illustrate the logical flow of each derivatization procedure.

Caption: Workflow for organotin derivatization using a Grignard reagent.

Caption: Workflow for in situ organotin derivatization with NaBEt₄.

Conclusion

Both Grignard reagents and sodium tetraethylborate are effective for the derivatization of organotin compounds prior to GC-MS analysis. The Grignard method offers high yields and the flexibility to introduce different alkyl groups, but requires stringent anhydrous conditions and careful handling of hazardous reagents. In contrast, derivatization with NaBEt₄ is more convenient for aqueous samples, allowing for a simpler, one-pot derivatization and extraction procedure. However, it is specific for ethylation and may be more susceptible to matrix interferences.

For routine analysis of aqueous samples, the NaBEt₄ method is often preferred due to its simplicity and reduced sample preparation time. For complex matrices or when the introduction of a different alkyl group is advantageous for chromatographic separation, the Grignard method may be the more suitable choice, provided the laboratory is equipped for handling water-sensitive reagents. Ultimately, the selection of the derivatization technique should be based on a careful consideration of the specific analytical requirements, sample characteristics, and available resources.

References

• 1. gcms.labrulez.com [gcms.labrulez.com]
• 2. researchgate.net [researchgate.net]
• 3. resources.strem.com [resources.strem.com]
• 4. benchchem.com [benchchem.com]
• 5. Organotin chemistry - Wikipedia [en.wikipedia.org]
• 6. Analysis of organotin compounds by grignard derivatization and gas chromatography-ion trap tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. agilent.com [agilent.com]

A Comparative Guide to the Robustness of Organotin Analysis Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of organotin compounds (OTCs). Organotins are a class of organometallic chemicals used in various industrial applications, but some, like tributyltin (TBT) and triphenyltin (B1233371) (TPT), are significant environmental pollutants and endocrine disruptors.[1] Consequently, robust and validated analytical methods are crucial for monitoring these compounds in diverse matrices to ensure environmental safety and regulatory compliance.[1] This document emphasizes validation parameters, experimental protocols, and performance characteristics of prevalent techniques to aid in the selection of the most suitable method for your research needs.

Key Analytical Techniques

The analysis of organotin compounds is a multi-step process that generally includes extraction from the sample matrix, derivatization (primarily for Gas Chromatography), chromatographic separation, and finally, detection and quantification.[1][2] The two primary chromatographic techniques employed are Gas Chromatography (GC) and Liquid Chromatography (LC), each offering distinct advantages and disadvantages.

Gas Chromatography (GC): A preferred technique for its high resolution, GC analysis of organotins necessitates a derivatization step to convert the low-volatility OTCs into more volatile forms suitable for analysis.[1][2] Common derivatization agents include sodium tetraethylborate (NaBEt4) and Grignard reagents.[1][3] GC is frequently coupled with highly sensitive detectors such as Mass Spectrometry (MS, MS/MS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[1]

Liquid Chromatography (LC): A significant advantage of LC-based methods is the elimination of the derivatization step, which simplifies sample preparation and reduces potential sources of error and contamination.[1][4][5] This makes LC an attractive alternative to GC.[1] For sensitive and selective detection, LC is commonly coupled with tandem mass spectrometry (LC-MS/MS) or ICP-MS.[1][4]

Performance Comparison of Analytical Methods

The selection of an analytical method is often dictated by the specific organotin compounds of interest, the complexity of the sample matrix, and the required sensitivity. The following tables summarize the performance of various validated methods for organotin analysis based on published experimental data.

Table 1: Comparison of Validated Gas Chromatography (GC) Methods

Parameter	GC-MS/MS (Triple Quadrupole)[6]	GC-ICP/MS[7]	GC-FPD[8]
Analytes	17 Organotin Compounds	10 Organotin Compounds (Butyltins, Octyltins, Phenyltins, Tricyclohexyltin)	Butyl- and Phenyltin Compounds
Matrix	Beverages	Seafood	Wastewater, Sediments, Biological Tissues
Derivatization	Ethylation (NaBEt4)	Ethylation (NaBEt4)	Ethylation (NaBEt4)
Limit of Detection (LOD)	-	≤ 0.25 µg Sn kg⁻¹	A few pg tin
Limit of Quantitation (LOQ)	0.1 µg/kg (in sample)	1.0 µg Sn kg⁻¹	-
Linearity (R²)	> 0.995	-	-
Accuracy (% Recovery)	70.0 - 120.0%	70 - 120%	-
Precision (% RSD)	< 10.0%	< 10%	-

Table 2: Comparison of Validated Liquid Chromatography (LC) Methods

Parameter	LC-ICP-MS[7]	HPLC-ICP-MS[7]
Analytes	Organotin Compounds	Three Organotins
Matrix	Water, Sediment, Biota	Environmental Samples
Derivatization	Not Required	Not Required
Limit of Detection (LOD)	-	0.13 - 1.46 µg/L
Limit of Quantitation (LOQ)	-	-
Linearity (R²)	-	-
Accuracy (% Recovery)	-	73.7 - 119.6%
Precision (% RSD)	-	-

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are representative protocols for GC-MS/MS and a general workflow for LC-based analysis.

Protocol 1: GC-MS/MS Analysis of Organotins in Beverages[6]

1. Sample Preparation and Derivatization:

• Weigh 10 mL of the beverage sample into a bottle.

• Add 5.0 mL of methanol (B129727) and mix/degas in an ultrasonic bath for 10 minutes.

• Add 2 mL of acetate (B1210297) buffer and 200 µL of derivatization reagent (e.g., 1-2% w/v sodium tetraethylborate in water).[9]

• Shake the sample and allow it to react for 30 minutes.

• Extract the derivatized compounds in 1 mL of hexane.

• Vortex the mixture for 30 seconds and allow the two phases to separate.

• The clear upper layer (hexane) is transferred to an autosampler vial for analysis.

2. Instrumental Parameters:

• GC System: Agilent 7890B or similar.[1]

• Injector: Pulsed splitless mode.[1]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).[9]

• Oven Temperature Program: Start at a low temperature (e.g., 50°C), hold for a short period, then ramp up to a final temperature of around 300°C.[9]

• MS/MS System: Agilent 7000 Series Triple Quadrupole MS or equivalent.[1]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[9]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity.[1]

Protocol 2: General Workflow for LC-Based Organotin Analysis[5]

1. Sample Preparation:

• For water samples, a common technique is solid-phase extraction (SPE) to concentrate the analytes.

• For solid samples like sediment or biota, an extraction step using an appropriate solvent (e.g., methanol with tropolone) is performed, often aided by ultrasonication.[3]

2. Chromatographic Separation:

• An HPLC system is used to separate the different organotin species.

• The choice of the stationary and mobile phases is critical for achieving good separation.

3. Detection:

• The separated analytes are detected using a sensitive detector, most commonly an ICP-MS or a tandem mass spectrometer (MS/MS).

Method Validation Parameters

To ensure that an analytical method is "fit for purpose," several key performance characteristics must be evaluated according to international standards like ISO/IEC 17025.[1]

• Selectivity/Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample matrix.[1]

• Linearity and Range: The capacity to produce results that are directly proportional to the concentration of the analyte within a defined range.[1]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentrations of an analyte that can be reliably detected and quantified, respectively.[1]

• Accuracy (Trueness): The closeness of the mean of a set of results to the true value, often expressed as percent recovery.[1]

• Precision: The closeness of agreement between independent test results, expressed as relative standard deviation (RSD).[1]

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[1]

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for successful implementation. The following diagram illustrates a typical workflow for the GC-MS analysis of organotin compounds.

Caption: A typical experimental workflow for organotin analysis.

Conclusion

The choice between GC and LC-based methods for organotin analysis depends on a variety of factors including the required sensitivity, the complexity of the sample matrix, and available instrumentation. GC methods, particularly when coupled with MS/MS, offer excellent sensitivity and selectivity but require a derivatization step which can add complexity and potential for error.[1][3] In contrast, LC methods eliminate the need for derivatization, simplifying the workflow, though careful optimization of chromatographic conditions is still paramount for robust separation.[1][4][5] For both techniques, proper method validation is essential to ensure the generation of reliable and accurate data for the monitoring of these environmentally significant compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. ANALYTICAL METHODS - Toxicological Profile for Tin and Tin Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 4. researchgate.net [researchgate.net]
• 5. eurofins.com.au [eurofins.com.au]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. benchchem.com [benchchem.com]